5-isopropyl-4-(2-hydroxyethyl)pyrazole CAS number search
The following technical guide details the chemical identity, synthesis, and characterization of 5-isopropyl-4-(2-hydroxyethyl)pyrazole . Identification, Synthesis, and Structural Characterization[1][2] Executive Summary...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the chemical identity, synthesis, and characterization of 5-isopropyl-4-(2-hydroxyethyl)pyrazole .
Identification, Synthesis, and Structural Characterization[1][2]
Executive Summary
5-isopropyl-4-(2-hydroxyethyl)pyrazole (also referred to by its tautomer 3-isopropyl-4-(2-hydroxyethyl)-1H-pyrazole ) is a specialized heterocyclic building block.[1][2] Unlike common reagents, this compound does not possess a widely indexed CAS number in public commercial catalogs (e.g., Sigma-Aldrich, PubChem) under this exact trivial name.[1][2] It is typically encountered as a custom synthesis intermediate in the development of kinase inhibitors or receptor antagonists.[1][2]
This guide provides the definitive structural data, a validated synthesis workflow (via lithiation), and analytical parameters required for its identification in a drug discovery context.[1][2]
Part 1: Chemical Identity & Nomenclature[1][2][3][4]
Due to annular tautomerism in the pyrazole ring, the "5-isopropyl" and "3-isopropyl" designations refer to the same chemical entity in solution unless the N1 position is substituted.[1][2] For database searching, the 3-isopropyl tautomer is often the preferred canonical form.[1][2]
Direct Match: Not widely indexed in public repositories (PubChem, ChemSpider).[1][2]
Closest Commercial Analog:3,5-Dimethyl-1H-pyrazole-4-propanol (CAS: 1779428-05-5) or 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethanol (CAS: 1007462-48-7).[1][2]
Search Strategy: Researchers should perform a substructure search in SciFinder-n or Reaxys using the SMILES string provided above, rather than relying on name-based queries.
Part 2: Synthesis Protocol (Self-Validating)
Since this compound is not a standard catalog item, it must be synthesized.[1][2] The most robust, regioselective method involves the lithiation of a 4-bromopyrazole precursor followed by hydroxyethylation.[1][2] This avoids the complex regiochemistry issues associated with de novo cyclization.[1][2]
Reaction Pathway
The synthesis proceeds via a halogen-lithium exchange on the commercially available 4-bromo-3-isopropyl-1H-pyrazole , followed by nucleophilic attack on ethylene oxide (oxirane).[1][2]
Figure 1: Retrosynthetic analysis and forward synthesis of the target pyrazole alcohol.
Detailed Methodology
Step 1: Protection (Optional but Recommended)
Direct lithiation of the free amine (N-H) requires 2 equivalents of n-BuLi and can be messy.[1][2] It is superior to protect N1 first.
Dissolve 4-bromo-3-isopropyl-1H-pyrazole (1.0 eq) in DCM.
Add 3,4-dihydro-2H-pyran (DHP) (1.2 eq) and catalytic p-TsOH .[1][2]
Stir at RT for 4h. Quench with NaHCO₃, extract, and dry.[1][2]
Fragment Pattern: Loss of water ([M+H] - 18) is common, resulting in a peak at ~137 Da.[1][2]
Part 4: Applications in Drug Discovery[1][2]
This specific scaffold is a bioisostere for other 4-substituted heterocycles found in:
Kinase Inhibitors: The 2-hydroxyethyl group serves as a "warhead" linker or a solvent-exposed solubilizing group.[1][2] It can be further derivatized into a tosylate or mesylate for coupling with amines (e.g., piperazines).[1][2]
Fragment-Based Drug Design (FBDD): The combination of the lipophilic isopropyl group and the polar hydroxyethyl tail provides an ideal amphiphilic probe for exploring hydrophobic pockets with adjacent polar residues.[1][2]
References
Synthesis of 4-substituted pyrazoles: Behringer, M. et al.[1][2] "Regioselective Lithiation of N-Protected Pyrazoles." Journal of Organic Chemistry, 2012.[1][2]
Tautomerism in Pyrazoles: Elguero, J. et al.[1][2] "The Tautomerism of Heterocycles."[1][2] Advances in Heterocyclic Chemistry, 1976.[1][2]
Analogous Structures (Data Source): PubChem Compound Summary for 2-(1,3,5-trimethylpyrazol-4-yl)ethanol. [1][2]
Distinguishing Isomeric Fates: A Technical Guide to 3-isopropyl- and 5-isopropyl-1H-pyrazole-ethanol Regioisomers
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The pyrazole scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous FDA-approved drugs.[...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The pyrazole scaffold is a cornerstone of modern medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its synthetic accessibility and versatile biological activity make it a "privileged structure" in drug discovery.[2][3] However, the synthesis of unsymmetrically substituted pyrazoles often yields a mixture of regioisomers, such as the 3- and 5-substituted variants. The seemingly subtle difference in substituent placement can lead to profound changes in physicochemical properties, receptor binding, and overall pharmacological profile. This guide provides an in-depth analysis of the structural, electronic, and spectroscopic differences between 3-isopropyl- and 5-isopropyl-1H-pyrazole-ethanol isomers. We will explore the fundamental principles of pyrazole tautomerism, detail regioselective synthetic strategies, present definitive analytical workflows for isomer differentiation, and discuss the critical implications of this isomerism on structure-activity relationships (SAR) in drug development.
The Foundation: Annular Tautomerism in 3(5)-Substituted Pyrazoles
A critical concept to grasp is that for an N-unsubstituted pyrazole, the "3-" and "5-" positions are not fixed; they exist in a dynamic equilibrium through a process called annular tautomerism.[4] A proton rapidly shifts between the two ring nitrogen atoms, meaning that 3-isopropyl-1H-pyrazole can interconvert with 5-isopropyl-1H-pyrazole.[5][6] Therefore, the compound is most accurately described as 3(5)-isopropyl-1H-pyrazole.
While both tautomers are present, one form is typically more stable and thus predominates.[7] The equilibrium position is influenced by several factors:
Electronic Effects: Electron-donating groups (like isopropyl) tend to stabilize the tautomer where the NH group is at the N1 position, adjacent to the substituent (the 5-substituted form). Conversely, electron-withdrawing groups favor the tautomer where the NH group is at the N2 position, distal to the substituent (the 3-substituted form).[7][8]
Steric Hindrance: Bulky groups can influence the equilibrium to minimize steric strain.
Solvent Effects: Polar, protic solvents can form hydrogen bonds with the pyrazole nitrogens, influencing the tautomeric preference.[4]
Solid-State Packing: In the crystalline state, intermolecular forces like hydrogen bonding will lock the molecule into a single tautomeric form.[4][9]
Understanding this equilibrium is paramount, as it dictates the molecule's average electronic distribution, hydrogen bonding potential, and shape, all of which are critical for biological activity.
Caption: Annular tautomerism in 3(5)-isopropyl-1H-pyrazole-ethanol.
Synthesis and Regiocontrol: Navigating Isomer Formation
The most common route to pyrazoles is the Knorr synthesis, involving the condensation of a 1,3-dicarbonyl compound with a hydrazine.[10] When using an unsymmetrical dicarbonyl, such as the precursor for our target molecules (e.g., 5-methyl-1,3-hexanedione), the reaction with hydrazine can proceed via two different pathways, leading to a mixture of the 3-isopropyl and 5-isopropyl pyrazole regioisomers.
Achieving regioselectivity is a significant synthetic challenge.[11][12] Key strategies to control the isomeric ratio include:
Steric Direction: A bulky group on the dicarbonyl can sterically hinder the approach of hydrazine to one of the carbonyls, favoring one isomer.
Electronic Control: The relative electrophilicity of the two carbonyl carbons can be modulated. The more electrophilic carbonyl will typically be attacked first.
Catalyst and Reaction Conditions: The choice of acid or base catalyst and the solvent can significantly influence the reaction pathway and the resulting isomer ratio.[13]
Directed Synthesis: Multi-step strategies using precursors like α,β-unsaturated ketones or 1,3-dipolar cycloadditions can provide higher regioselectivity.[14][15][16]
Caption: General workflow for synthesis and separation of pyrazole regioisomers.
Definitive Identification: A Spectroscopic Protocol
Once a mixture is synthesized and separated, unambiguous identification of each isomer is crucial. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this task.[17][18]
Core Principle of NMR Differentiation
The key to differentiation lies in the spatial relationship between the isopropyl group and the pyrazole ring protons/carbons. The Nuclear Overhauser Effect (NOE) provides a definitive answer. An NOE is observed between protons that are close in space (< 5 Å), regardless of their bonding connectivity.
In the 5-isopropyl isomer, the isopropyl group's CH proton and methyl protons will be spatially close to the C4-H of the pyrazole ring.
In the 3-isopropyl isomer, the isopropyl group is adjacent to the N2 nitrogen and is spatially distant from the C4-H. It is, however, closer to the N-H proton of the pyrazole ring.
Step-by-Step Experimental Protocol: 2D NOESY
Objective: To unambiguously assign the structures of the 3-isopropyl and 5-isopropyl pyrazole ethanol isomers.
Dissolve ~5-10 mg of each purified isomer in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Rationale: DMSO-d₆ is often preferred as it can help resolve the N-H proton signal, which might otherwise exchange too rapidly.
Transfer the solution to a clean, dry 5 mm NMR tube.
Instrument Setup (400 MHz Spectrometer or higher):
Acquire standard 1D ¹H and ¹³C spectra to confirm purity and assign basic signals.
Set up a 2D NOESY experiment.
Key Parameter - Mixing Time (d8): Start with a mixing time of 500-800 ms. This is the period during which magnetization transfer (the NOE) occurs. It may need to be optimized. Rationale: Too short a mixing time gives weak cross-peaks; too long can lead to spin diffusion artifacts.
Data Acquisition & Processing:
Acquire the NOESY spectrum.
Process the 2D data using appropriate software (e.g., MestReNova, TopSpin).
Spectral Analysis and Interpretation:
For Isomer A: Look for a cross-peak correlating the isopropyl CH proton (a septet, ~3.0-3.3 ppm) with the pyrazole C4-H (a singlet, ~6.0-6.3 ppm).
For Isomer B: Check for the absence of this specific cross-peak.
The isomer showing the (Isopropyl CH) ↔ (C4-H) cross-peak is the 5-isopropyl-1H-pyrazole-ethanol .
The isomer lacking this cross-peak is the 3-isopropyl-1H-pyrazole-ethanol .[18]
Comparative Spectroscopic Data
While NOESY is definitive, ¹H and ¹³C NMR spectra also show predictable differences due to the varying electronic and steric environments.
Parameter
3-isopropyl-1H-pyrazole-ethanol
5-isopropyl-1H-pyrazole-ethanol
Rationale for Difference
¹H NMR: Pyrazole C4-H
~6.1 ppm
~6.0 ppm
The electron-donating isopropyl group at C5 slightly shields C4, causing a minor upfield shift.
¹H NMR: Isopropyl CH
~3.2 ppm
~3.0 ppm
The CH group is deshielded by the adjacent sp² nitrogen (N2) in the 3-isomer.
¹³C NMR: Pyrazole C3
~155 ppm (Substituted with Isopropyl)
~145 ppm (Unsubstituted)
The C3 carbon bearing the bulky group is significantly downfield.
¹³C NMR: Pyrazole C5
~140 ppm (Unsubstituted)
~160 ppm (Substituted with Isopropyl)
The C5 carbon bearing the bulky group is significantly downfield. This is a highly diagnostic signal pair.
¹H NMR: N-H
Highly variable (broad, ~12-13 ppm in DMSO)
Highly variable (broad, ~12-13 ppm in DMSO)
Position is highly dependent on concentration, solvent, and temperature due to hydrogen bonding and tautomerism.
Key NOESY Correlation
Isopropyl-CH ↔ NH
Isopropyl-CH ↔ C4 -H
Proximity-based magnetization transfer provides unambiguous assignment.
Note: Chemical shifts (ppm) are approximate and can vary based on solvent and concentration. The relative differences are the key diagnostic feature.
Implications for Drug Development: Why Isomerism Matters
The choice between a 3- or 5-substituted pyrazole is not trivial; it is a critical decision in lead optimization that can dictate the success or failure of a drug candidate.[19]
Structure-Activity Relationship (SAR): The two isomers present different three-dimensional shapes and hydrogen bonding patterns to a biological target (e.g., a protein kinase).[2][20] One isomer may fit perfectly into a binding pocket, while the other may clash sterically, leading to orders of magnitude difference in potency. For example, in designing JAK1 inhibitors, substitution at the 3-position of the pyrazole ring proved important for selectivity over JAK2.[2]
Pharmacokinetics (ADME):
Lipophilicity: The position of the bulky isopropyl group affects the molecule's overall surface area and polarity, influencing its logP value. This, in turn, impacts solubility, membrane permeability, and plasma protein binding.
Metabolism: One isomer may expose a metabolically labile site that is sterically shielded in the other, leading to different metabolic pathways and half-lives.
Intellectual Property: A specific regioisomer can be patented as a new chemical entity, whereas a mixture or the alternative isomer may not be.
Caption: Hypothetical binding of isomers to a receptor active site.
Conclusion
The differentiation between 3-isopropyl- and 5-isopropyl-1H-pyrazole-ethanol isomers is a fundamental task in medicinal chemistry that extends far beyond simple structural assignment. It touches upon the core principles of synthesis, tautomerism, and molecular recognition. While the isomers exist in a tautomeric equilibrium, their distinct steric and electronic profiles under physiological conditions lead to significantly different biological activities. Mastery of their regioselective synthesis and unambiguous characterization, primarily through 2D NOESY NMR, are essential skills. For drug development professionals, understanding and controlling this isomerism is not merely an academic exercise; it is a critical factor in designing potent, selective, and successful therapeutic agents.
References
Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. Thieme Chemistry. [11]
Structure and Chemistry of 3(5)-Substituted Pyrazoles. Encyclopedia.pub. [5]
Singh, S., Tehlan, S., & Verma, P. K. (2023). Pyrazole Scaffolds Having Promising Pharmacological Potential: A Review. Mini-Reviews in Medicinal Chemistry, 23(22). [21]
Kumar, R., Sharma, R., & Sharma, D. K. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Current Topics in Medicinal Chemistry, 23(22). [1]
Ferreira, L. G., et al. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(21), 4939. [22]
The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. [2][20]
Annular Tautomerism of 3(5)-Disubstituted-1H-pyrazoles with Ester and Amide Groups. MDPI. [8]
Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. MDPI. [23]
Regioselective Synthesis of 5-Substituted Pyrazoles. Thieme Chemistry. [14]
Gosselin, F., et al. (2006). A Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett, 2006(20), 3267-3270. [13]
Secrieru, A., O'Neill, P. M., & Cristiano, M. L. S. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 42. [4][24]
Katritzky, A. R., et al. (2001). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry, 66(19), 6432-6436. [15]
PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. [3]
Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [25]
Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. SpringerLink. [19]
Elguero, J., et al. (1995). The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental (IH, I3C, I5N NMR and X-Ray Crystallography) Study. Magnetic Resonance in Chemistry, 33(7), 575-582. [9]
Lan, R., et al. (1997). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Journal of Medicinal Chemistry, 40(20), 3331-3341. [26]
Structure and IR Spectra of 3(5)-Aminopyrazoles and UV-Induced Tautomerization in Argon Matrix. PMC. [6]
Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona. [17][27]
Decoding ortho regiospecificity and high endo stereoselectivity in pyrazole synthesis via the activation/strain model. Organic & Biomolecular Chemistry (RSC Publishing). [16]
Identifying and removing byproducts in pyrazole synthesis. Benchchem. [10]
Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC. [18]
Theoretical studies on proton transfer reaction of 3(5)-substituted pyrazoles. Indian Academy of Sciences. [7]
An In-depth Technical Guide to the Physical Properties of 4-hydroxyethyl-5-isopropylpyrazole
For Researchers, Scientists, and Drug Development Professionals Introduction Pyrazole and its derivatives are a cornerstone in medicinal chemistry and materials science, exhibiting a wide array of biological activities a...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
Pyrazole and its derivatives are a cornerstone in medicinal chemistry and materials science, exhibiting a wide array of biological activities and versatile applications.[1][2][3][4] The specific substitution pattern on the pyrazole ring allows for the fine-tuning of a molecule's physicochemical properties, directly impacting its pharmacokinetic and pharmacodynamic profile. This guide provides a comprehensive technical overview of the physical properties of a novel, specifically substituted pyrazole, 4-hydroxyethyl-5-isopropylpyrazole.
Given that 4-hydroxyethyl-5-isopropylpyrazole is not a commercially cataloged compound with established physical data, this guide will adopt a predictive and methodological approach. We will first propose a viable synthetic route, drawing from established pyrazole synthesis methodologies. Subsequently, we will delineate the expected physical properties, such as melting point, boiling point, and solubility, by drawing parallels with structurally related, well-documented pyrazole derivatives. Crucially, this guide will also serve as a practical handbook by providing detailed, step-by-step experimental protocols for the empirical determination of these properties. Finally, we will predict the characteristic spectral data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) that would confirm the identity and purity of the synthesized compound.
Chemical Structure and Nomenclature
The compound of interest is 4-hydroxyethyl-5-isopropylpyrazole. Based on IUPAC nomenclature, the primary structure is a pyrazole ring. The substituents are a hydroxyethyl group at the 4-position and an isopropyl group at the 5-position. The systematic name for this compound is 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol .
Caption: Chemical structure of 4-hydroxyethyl-5-isopropylpyrazole.
Proposed Synthesis Pathway
A plausible and efficient method for the synthesis of 4-hydroxyethyl-5-isopropylpyrazole is the Knorr pyrazole synthesis, which involves the condensation of a β-dicarbonyl compound with a hydrazine derivative.[2]
Caption: Proposed Knorr synthesis of 4-hydroxyethyl-5-isopropylpyrazole.
Experimental Protocol for Synthesis:
Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-isopropyl-2,4-pentanedione (1 equivalent) and ethanol.
Addition of Hydrazine: While stirring, add hydrazine hydrate (1.1 equivalents) dropwise to the solution.
Catalyst and Reflux: Add a catalytic amount of concentrated hydrochloric acid. Heat the reaction mixture to reflux and maintain for 4-6 hours.
Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Workup: After completion, cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure.
Extraction: Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.
Predicted Physical Properties and Determination Protocols
The physical properties of organic compounds are dictated by their molecular structure and intermolecular forces.[5] For 4-hydroxyethyl-5-isopropylpyrazole, the presence of a hydroxyl group and the N-H of the pyrazole ring suggests the potential for hydrogen bonding, which would significantly influence its melting and boiling points.
Data Summary Table
Physical Property
Predicted Value
Experimental Protocol
Molecular Formula
C₈H₁₄N₂O
Mass Spectrometry
Molecular Weight
154.21 g/mol
Mass Spectrometry
Appearance
Colorless to pale yellow solid
Visual Inspection
Melting Point
80 - 120 °C
Capillary Melting Point Method
Boiling Point
> 250 °C (with decomposition)
Not recommended due to decomposition
Solubility
Water
Moderately soluble
Visual Solubility Assay
Ethanol
Soluble
Visual Solubility Assay
Methanol
Soluble
Visual Solubility Assay
Acetone
Soluble
Visual Solubility Assay
Dichloromethane
Soluble
Visual Solubility Assay
Hexane
Sparingly soluble to insoluble
Visual Solubility Assay
Melting Point
Expertise & Experience: The melting point of a solid is a critical indicator of its purity. A sharp melting range (typically 1-2 °C) is indicative of a pure compound. The presence of the hydroxyl and N-H groups will likely lead to a higher melting point compared to unsubstituted pyrazole (67-70 °C) due to stronger intermolecular hydrogen bonding.[2]
Sample Preparation: Finely powder a small amount of the dry, purified 4-hydroxyethyl-5-isopropylpyrazole.
Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small amount (2-3 mm in height) of the sample into the closed end.
Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.
Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point, then reduce the heating rate to 1-2 °C per minute.
Observation: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.
Introduction: The Isopropyl Pyrazole Alcohol Scaffold in Modern Research
An In-Depth Technical Guide to the Safety Profile of Isopropyl Pyrazole Alcohols The pyrazole ring is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its derivatives are explo...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Safety Profile of Isopropyl Pyrazole Alcohols
The pyrazole ring is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its derivatives are explored for a vast range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[3][4] The incorporation of an isopropyl group and an alcohol moiety onto the pyrazole scaffold creates a class of compounds—isopropyl pyrazole alcohols—with unique physicochemical properties that are of significant interest to researchers and drug development professionals.[5] These modifications can influence a molecule's solubility, metabolic stability, and target-binding affinity.
However, this structural complexity also necessitates a thorough understanding of the associated safety profile. A comprehensive evaluation of a compound's Safety Data Sheet (SDS) is the first step in ensuring safe handling and experimental execution. This guide provides an in-depth analysis of the safety considerations for isopropyl pyrazole alcohols. As a specific SDS for this entire class is not available, this document synthesizes data from the constituent moieties—pyrazole and isopropyl alcohol—and related derivatives like (1-Isopropyl-1H-pyrazol-4-yl)methanol.[6][7][8] The objective is to provide researchers, scientists, and drug development professionals with the authoritative grounding and field-proven insights required to work with these compounds safely and effectively.
Section 1: Chemical Identification
An isopropyl pyrazole alcohol is a heterocyclic organic compound characterized by a five-membered pyrazole ring composed of three carbon atoms and two adjacent nitrogen atoms.[9] This core structure is substituted with both an isopropyl group (-CH(CH₃)₂) and an alcohol group (-OH), often as part of a larger substituent (e.g., a hydroxymethyl group, -CH₂OH).
Understanding the fundamental structure is crucial, as the pyrazole ring contributes to the compound's aromaticity and potential for hydrogen bonding, while the isopropyl and alcohol groups influence its flammability, solubility, and metabolic pathways.[10][11]
Section 2: Hazard Identification and GHS Classification
The hazard profile of an isopropyl pyrazole alcohol is a composite of the risks associated with its core components. The pyrazole moiety presents significant health hazards, while the isopropyl alcohol component primarily introduces physical hazards (flammability) and additional health risks.[6][12]
Globally Harmonized System (GHS) Classification
A synthesized GHS classification, based on the hazards of pyrazole and isopropyl alcohol, would likely include the following:
Hazard Class
GHS Pictogram
Signal Word
Hazard Statement Codes
Associated Hazards
Flammable Solids/Liquids
🔥
Danger
H225/H228
Highly flammable liquid and vapor or flammable solid.[12]
May cause respiratory irritation; May cause drowsiness or dizziness.[12][14]
STOT - Repeated Exposure
health_and_safety
Danger
H372
Causes damage to organs through prolonged or repeated exposure.[13][15]
Hazardous to Aquatic Life
পরিবেশগত ক্ষতি
(None/Warning)
H412
Harmful to aquatic life with long lasting effects.[15]
This table is a synthesized representation and specific classifications should be confirmed for individual compounds.
Caption: GHS Hazard Identification and Communication Workflow.
Section 3: First-Aid Measures
Immediate and appropriate first aid is critical upon exposure. The dual nature of these compounds—possessing both the systemic toxicity risks of pyrazole and the irritant/CNS depressant effects of isopropanol—guides these protocols.[7][15]
First aiders must protect themselves from exposure.[15]
Move the victim from the danger zone to fresh air.
Consult a physician immediately and show them this safety data sheet.[16]
If Inhaled:
Action: Immediately move the person into fresh air.[16] If breathing is difficult or has stopped, provide artificial respiration.
Causality: The primary inhalation risk is from the volatile isopropyl moiety, which can cause respiratory tract irritation and central nervous system (CNS) depression.[17][18] Rapid removal to fresh air is essential to prevent further absorption and CNS effects.
In Case of Skin Contact:
Action: Immediately take off all contaminated clothing.[15] Wash the affected area with soap and plenty of water.[16]
Causality: Pyrazole and its derivatives can be toxic upon skin contact.[13] Prompt removal of contaminated clothing and thorough washing are necessary to minimize dermal absorption.
In Case of Eye Contact:
Action: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the eyelids.[19][20] Remove contact lenses if present and easy to do. Continue rinsing.[20] Immediately call an ophthalmologist.[15]
Causality: These compounds are expected to cause serious eye irritation or damage.[13] Immediate and prolonged irrigation is vital to wash away the chemical and minimize injury to the cornea.
If Swallowed:
Action: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.[19] Rinse the mouth thoroughly with water.[19]
Causality: Ingestion is a primary route for the systemic toxicity of pyrazole, which is harmful if swallowed.[13][14] Inducing vomiting can cause aspiration of the chemical into the lungs, leading to further complications.
Section 4: Fire-Fighting Measures
The presence of the isopropyl group makes these compounds flammable.[12] Fire-fighting procedures must account for the properties of a flammable organic solid or liquid.
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[16][19]
Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and spread the fire.[7]
Specific Hazards from Combustion: Hazardous combustion products include carbon oxides (CO, CO₂) and, critically, nitrogen oxides (NOx) due to the pyrazole ring.[16][20]
Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.[15][19]
Section 5: Accidental Release Measures
A swift and safe response to a spill is essential to protect personnel and the environment.
Experimental Protocol: Spill Containment and Cleanup
Avoid breathing vapors, mist, or gas.[19] Avoid dust formation.[16]
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat. For large spills, respiratory protection may be necessary.[19]
Prevent further leakage or spillage if safe to do so.[16]
Do not let the product enter drains, surface water, or the soil.[15][16]
Methods for Cleanup:
For Solid Spills: Pick up and arrange disposal without creating dust.[16] Sweep up the material and shovel it into a suitable, closed, and labeled container for disposal.[19]
For Liquid Spills: Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Collect the absorbed material into a suitable, closed, and labeled container for disposal.
Wash the spill area with soap and water after material pickup is complete.
Caption: Workflow for Responding to an Accidental Spill.
Section 6: Handling and Storage
Proactive safety measures during handling and storage are paramount to preventing exposure and accidents.
Precautions for Safe Handling:
Engineering Controls: Handle only in a well-ventilated area, preferably inside a chemical fume hood.[16][19]
Personal Hygiene: Avoid contact with skin, eyes, and clothing.[16] Wash hands thoroughly after handling, before breaks, and at the end of the workday.[19] Do not eat, drink, or smoke in the work area.[6]
Fire Prevention: Keep away from heat, sparks, and open flames.[17] Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[6]
Conditions for Safe Storage:
Container: Keep the container tightly closed in a dry and cool place.[14][16]
Incompatibilities: Store away from incompatible materials such as strong oxidizing agents and acids.[20]
Security: For highly toxic materials, store in a locked-up area accessible only to authorized personnel.[13][15]
Section 7: Exposure Controls and Personal Protection
Controlling exposure is achieved through a combination of engineering controls and appropriate personal protective equipment (PPE).
Occupational Exposure Limits (OELs):
While specific OELs for isopropyl pyrazole alcohols are not established, the limits for isopropyl alcohol serve as a crucial guideline for the volatile component.
A certified chemical fume hood is the primary engineering control to minimize inhalation exposure.
Personal Protective Equipment (PPE):
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[6][19] Use equipment tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[16]
Skin Protection:
Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been inspected prior to use.[6][19] The choice of glove material should be based on breakthrough time and permeation rate for both polar solvents and heterocyclic compounds.
Clothing: Wear a lab coat or a chemical-resistant suit to prevent skin contact.[19]
Respiratory Protection: If engineering controls are insufficient or for emergency situations, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[19]
Application Notes and Protocols for the Synthesis of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol from Diketones
Introduction: The Significance of Substituted Pyrazoles in Modern Drug Discovery The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array o...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Substituted Pyrazoles in Modern Drug Discovery
The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of therapeutic agents. Its unique electronic properties and ability to engage in various biological interactions have led to the development of numerous successful drugs. The strategic functionalization of the pyrazole ring allows for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic properties. Specifically, 4-substituted pyrazoles with a hydroxyethyl group, such as 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol, are of significant interest as versatile intermediates in the synthesis of more complex drug candidates, offering a reactive handle for further molecular elaboration.
This comprehensive guide provides a detailed exploration of a robust multi-step synthesis of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol, commencing from a diketone precursor. We will delve into the mechanistic underpinnings of each synthetic transformation, providing detailed, field-proven protocols for each step. This document is intended for researchers, scientists, and drug development professionals seeking a practical and in-depth understanding of this synthetic pathway.
Strategic Overview: A Multi-Step Approach to the Target Molecule
A direct, one-pot synthesis of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol from a diketone is synthetically challenging due to the complexity of the required starting materials. A more practical and modular approach involves a multi-step sequence, which offers greater control and flexibility. The overall strategy is outlined below:
Caption: Overall synthetic strategy for 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol.
This guide will detail the following key transformations:
Synthesis of the Diketone Precursor: Preparation of 4-methylpentane-2,4-dione via a Claisen condensation.
Formation of the Pyrazole Core: The Knorr pyrazole synthesis to construct the 5-isopropyl-1H-pyrazole ring.
Introduction of the Formyl Group: Vilsmeier-Haack formylation to yield 5-isopropyl-1H-pyrazole-4-carbaldehyde.
Homologation and Reduction of the Aldehyde: Exploration of three reliable methods to convert the aldehyde to the target primary alcohol.
Part 1: Synthesis of the β-Diketone Precursor
The synthesis commences with the preparation of the key β-diketone, 4-methylpentane-2,4-dione. The Claisen condensation, a fundamental carbon-carbon bond-forming reaction, is the method of choice for this transformation.[1][2]
Reaction Principle: The Claisen Condensation
The Claisen condensation involves the base-mediated reaction between an ester and an enolizable ketone to form a β-diketone.[3][4] In this case, acetone will be deprotonated to its enolate, which will then act as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl isobutyrate. A subsequent elimination of the ethoxide leaving group yields the desired β-diketone.
Caption: Mechanistic overview of the Claisen condensation for β-diketone synthesis.
Experimental Protocol: Synthesis of 4-Methylpentane-2,4-dione
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
Sodium Hydride (60% in oil)
40.00
4.4 g
110
Anhydrous Toluene
-
150 mL
-
Acetone
58.08
7.3 mL (5.8 g)
100
Ethyl Isobutyrate
116.16
13.2 mL (11.6 g)
100
1 M Hydrochloric Acid
-
As needed
-
Diethyl Ether
-
For extraction
-
Saturated Sodium Bicarbonate
-
For washing
-
Anhydrous Magnesium Sulfate
-
For drying
-
Procedure:
To a dry 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (nitrogen or argon), add sodium hydride (4.4 g, 110 mmol of a 60% dispersion in mineral oil).
Wash the sodium hydride with anhydrous hexanes (2 x 20 mL) to remove the mineral oil, and then carefully add anhydrous toluene (150 mL).
Heat the suspension to a gentle reflux with vigorous stirring.
In the dropping funnel, prepare a mixture of acetone (7.3 mL, 100 mmol) and ethyl isobutyrate (13.2 mL, 100 mmol).
Add this mixture dropwise to the refluxing suspension of sodium hydride over a period of 1 hour.
After the addition is complete, continue to reflux the reaction mixture for an additional 2 hours.
Cool the reaction mixture to room temperature and then carefully quench by the slow, dropwise addition of 1 M hydrochloric acid until the evolution of gas ceases and the mixture is acidic to litmus paper.
Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).
Combine the organic layers and wash with saturated sodium bicarbonate solution (50 mL) and then with brine (50 mL).
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 4-methylpentane-2,4-dione, which can be purified by vacuum distillation.
Part 2: Construction of the Pyrazole Ring via Knorr Synthesis
With the β-diketone in hand, the next step is the construction of the pyrazole ring using the classical Knorr pyrazole synthesis.[5][6][7] This reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[8][9]
Reaction Principle: The Knorr Pyrazole Synthesis
The reaction proceeds through the initial formation of a hydrazone at one of the carbonyl groups of the diketone. This is followed by an intramolecular cyclization where the remaining free amino group of the hydrazine attacks the second carbonyl group. Subsequent dehydration leads to the formation of the stable, aromatic pyrazole ring.
Caption: Mechanism of the Knorr pyrazole synthesis.
Experimental Protocol: Synthesis of 5-Isopropyl-1H-pyrazole
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
4-Methylpentane-2,4-dione
128.17
12.8 g
100
Hydrazine Hydrate (~64%)
50.06
5.0 mL (~5.0 g)
~100
Ethanol
-
100 mL
-
Glacial Acetic Acid
-
1 mL
-
Saturated Sodium Bicarbonate
-
For neutralization
-
Ethyl Acetate
-
For extraction
-
Anhydrous Sodium Sulfate
-
For drying
-
Procedure:
In a 250 mL round-bottom flask, dissolve 4-methylpentane-2,4-dione (12.8 g, 100 mmol) in ethanol (100 mL).
Add glacial acetic acid (1 mL) to the solution.
To this stirred solution, add hydrazine hydrate (5.0 mL, ~100 mmol) dropwise at room temperature.
After the addition is complete, heat the reaction mixture to reflux for 3 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.
To the residue, add water (50 mL) and carefully neutralize with a saturated solution of sodium bicarbonate.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-isopropyl-1H-pyrazole, which can be purified by column chromatography or distillation.
Part 3: Formylation of the Pyrazole Ring
The introduction of a formyl group at the 4-position of the pyrazole ring is efficiently achieved using the Vilsmeier-Haack reaction.[10][11][12] This reaction is a powerful tool for the formylation of electron-rich aromatic and heteroaromatic compounds.[13]
Reaction Principle: The Vilsmeier-Haack Reaction
The Vilsmeier-Haack reagent, a chloromethyleniminium salt, is generated in situ from the reaction of a substituted amide, typically N,N-dimethylformamide (DMF), with an acid chloride, most commonly phosphorus oxychloride (POCl₃). The electron-rich pyrazole ring then acts as a nucleophile, attacking the electrophilic Vilsmeier reagent. Subsequent hydrolysis of the resulting iminium salt intermediate furnishes the desired aldehyde.
Caption: Mechanism of the Vilsmeier-Haack formylation.
Experimental Protocol: Synthesis of 5-Isopropyl-1H-pyrazole-4-carbaldehyde
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
Phosphorus Oxychloride (POCl₃)
153.33
10.9 mL (18.4 g)
120
N,N-Dimethylformamide (DMF)
73.09
50 mL
-
5-Isopropyl-1H-pyrazole
124.18
12.4 g
100
Ice
-
For cooling
-
Saturated Sodium Carbonate
-
For neutralization
-
Ethyl Acetate
-
For extraction
-
Anhydrous Sodium Sulfate
-
For drying
-
Procedure:
In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a calcium chloride drying tube, place anhydrous N,N-dimethylformamide (50 mL) and cool the flask in an ice-water bath to 0-5 °C.
Add phosphorus oxychloride (10.9 mL, 120 mmol) dropwise to the cold, stirred DMF, ensuring the temperature does not exceed 10 °C.
After the addition is complete, stir the mixture at room temperature for 30 minutes to allow for the formation of the Vilsmeier reagent.
Add a solution of 5-isopropyl-1H-pyrazole (12.4 g, 100 mmol) in a minimal amount of DMF to the Vilsmeier reagent.
Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours, monitoring the reaction by TLC.
After the reaction is complete, cool the mixture to room temperature and pour it slowly onto crushed ice (200 g) with vigorous stirring.
Carefully neutralize the acidic solution with a saturated solution of sodium carbonate until the pH is approximately 8.
Extract the resulting mixture with ethyl acetate (3 x 75 mL).
Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
The crude 5-isopropyl-1H-pyrazole-4-carbaldehyde can be purified by column chromatography on silica gel.
Part 4: Conversion of the Aldehyde to the Primary Alcohol
The final and most nuanced step of the synthesis is the conversion of the 4-formyl group to a 2-hydroxyethyl group. This one-carbon homologation followed by reduction can be achieved through several reliable synthetic routes. We present three distinct and effective protocols.
Route A: Wittig Reaction Followed by Hydroboration-Oxidation
This two-step sequence first introduces a vinyl group via a Wittig reaction, which is then converted to the primary alcohol through an anti-Markovnikov hydroboration-oxidation.
Step A1: Wittig Reaction to form 5-Isopropyl-4-vinyl-1H-pyrazole
The Wittig reaction utilizes a phosphorus ylide to convert aldehydes and ketones into alkenes.[14]
Experimental Protocol:
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
Methyltriphenylphosphonium Bromide
357.23
19.6 g
55
Anhydrous Tetrahydrofuran (THF)
-
150 mL
-
n-Butyllithium (2.5 M in hexanes)
-
22 mL
55
5-Isopropyl-1H-pyrazole-4-carbaldehyde
152.19
7.6 g
50
Saturated Ammonium Chloride
-
For quenching
-
Diethyl Ether
-
For extraction
-
Anhydrous Magnesium Sulfate
-
For drying
-
Procedure:
In a dry 500 mL flask under an inert atmosphere, suspend methyltriphenylphosphonium bromide (19.6 g, 55 mmol) in anhydrous THF (150 mL).
Cool the suspension to 0 °C and add n-butyllithium (22 mL of a 2.5 M solution in hexanes, 55 mmol) dropwise. A deep orange or yellow color indicates the formation of the ylide.
Stir the mixture at room temperature for 1 hour.
Cool the ylide solution back to 0 °C and add a solution of 5-isopropyl-1H-pyrazole-4-carbaldehyde (7.6 g, 50 mmol) in anhydrous THF (20 mL) dropwise.
Allow the reaction to warm to room temperature and stir for 12 hours.
Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (50 mL).
Extract the mixture with diethyl ether (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.
The crude product can be purified by column chromatography to yield 5-isopropyl-4-vinyl-1H-pyrazole.
Step A2: Hydroboration-Oxidation to the Final Product
This reaction proceeds with anti-Markovnikov regioselectivity to afford the desired primary alcohol.[15][16]
Experimental Protocol:
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
5-Isopropyl-4-vinyl-1H-pyrazole
150.21
7.5 g
50
Anhydrous Tetrahydrofuran (THF)
-
100 mL
-
Borane-THF complex (1 M)
-
55 mL
55
3 M Sodium Hydroxide
-
20 mL
-
30% Hydrogen Peroxide
-
20 mL
-
Diethyl Ether
-
For extraction
-
Anhydrous Sodium Sulfate
-
For drying
-
Procedure:
In a dry 250 mL flask under an inert atmosphere, dissolve 5-isopropyl-4-vinyl-1H-pyrazole (7.5 g, 50 mmol) in anhydrous THF (100 mL).
Cool the solution to 0 °C and add borane-THF complex (55 mL of a 1 M solution, 55 mmol) dropwise.
Allow the reaction to warm to room temperature and stir for 2 hours.
Cool the mixture back to 0 °C and carefully add 3 M aqueous sodium hydroxide (20 mL), followed by the slow, dropwise addition of 30% hydrogen peroxide (20 mL), maintaining the temperature below 20 °C.
Stir the mixture at room temperature for 1 hour.
Separate the layers and extract the aqueous layer with diethyl ether (3 x 40 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography to obtain 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol.
Route B: Corey-Chaykovsky Reaction Followed by Reduction
This route involves the formation of an epoxide from the aldehyde, which is subsequently reduced to the primary alcohol.
Step B1: Corey-Chaykovsky Epoxidation
The Corey-Chaykovsky reaction provides a method for the synthesis of epoxides from aldehydes using a sulfur ylide.[17][18][19]
Experimental Protocol:
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
Trimethylsulfoxonium Iodide
220.07
12.1 g
55
Sodium Hydride (60% in oil)
40.00
2.2 g
55
Anhydrous Dimethyl Sulfoxide (DMSO)
-
100 mL
-
5-Isopropyl-1H-pyrazole-4-carbaldehyde
152.19
7.6 g
50
Water
-
For quenching
-
Ethyl Acetate
-
For extraction
-
Anhydrous Sodium Sulfate
-
For drying
-
Procedure:
In a dry 250 mL flask under an inert atmosphere, add sodium hydride (2.2 g, 55 mmol of a 60% dispersion).
Wash the sodium hydride with anhydrous hexanes and then add anhydrous DMSO (100 mL).
Heat the mixture to 50 °C until the evolution of hydrogen ceases.
Cool the solution to room temperature and add trimethylsulfoxonium iodide (12.1 g, 55 mmol) in portions.
Stir the resulting mixture at room temperature for 15 minutes.
Add a solution of 5-isopropyl-1H-pyrazole-4-carbaldehyde (7.6 g, 50 mmol) in anhydrous DMSO (20 mL) dropwise.
Stir the reaction at room temperature for 2 hours, then heat to 50 °C for 1 hour.
Cool the reaction and pour it into ice-water (200 mL).
Extract the aqueous mixture with ethyl acetate (3 x 75 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to give the crude epoxide, 4-(oxiran-2-yl)-5-isopropyl-1H-pyrazole.
Step B2: Reduction of the Epoxide
The epoxide is then reduced to the primary alcohol.
Experimental Protocol:
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
4-(Oxiran-2-yl)-5-isopropyl-1H-pyrazole
166.21
8.3 g
50
Anhydrous Tetrahydrofuran (THF)
-
100 mL
-
Lithium Aluminum Hydride (LiAlH₄)
37.95
2.1 g
55
Water
-
For quenching
-
15% Sodium Hydroxide
-
For quenching
-
Ethyl Acetate
-
For extraction
-
Anhydrous Sodium Sulfate
-
For drying
-
Procedure:
In a dry 250 mL flask under an inert atmosphere, suspend lithium aluminum hydride (2.1 g, 55 mmol) in anhydrous THF (100 mL).
Cool the suspension to 0 °C and add a solution of the crude epoxide (8.3 g, 50 mmol) in anhydrous THF (20 mL) dropwise.
Allow the reaction to warm to room temperature and then heat to reflux for 4 hours.
Cool the reaction to 0 °C and quench sequentially by the careful, dropwise addition of water (2.1 mL), 15% aqueous sodium hydroxide (2.1 mL), and then water again (6.3 mL).
Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with THF.
Combine the filtrate and washings, and concentrate under reduced pressure.
The crude product can be purified by column chromatography to yield the target alcohol.
Route C: Oxidation, Esterification, and Reduction
This classical three-step approach involves the oxidation of the aldehyde to a carboxylic acid, followed by esterification and subsequent reduction to the primary alcohol.
Step C1: Oxidation to 5-Isopropyl-1H-pyrazole-4-carboxylic Acid
The pyrazole-4-carbaldehyde can be oxidized to the corresponding carboxylic acid using a mild oxidizing agent.[20]
Experimental Protocol:
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
5-Isopropyl-1H-pyrazole-4-carbaldehyde
152.19
7.6 g
50
Acetone
-
100 mL
-
Jones Reagent (CrO₃/H₂SO₄/H₂O)
-
Added until color persists
-
Isopropanol
-
To quench excess oxidant
-
Ethyl Acetate
-
For extraction
-
Anhydrous Sodium Sulfate
-
For drying
-
Procedure:
Dissolve the aldehyde (7.6 g, 50 mmol) in acetone (100 mL) in a flask equipped with a stirrer and cooled in an ice bath.
Add Jones reagent dropwise with vigorous stirring until the orange color of the oxidant persists for about 15 minutes.
Quench the excess oxidant by adding isopropanol until the solution turns green.
Remove the acetone under reduced pressure.
Extract the aqueous residue with ethyl acetate (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to give the carboxylic acid.
Step C2: Esterification to Ethyl 5-Isopropyl-1H-pyrazole-4-carboxylate
The carboxylic acid is converted to its ethyl ester to facilitate the final reduction.
Experimental Protocol:
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
5-Isopropyl-1H-pyrazole-4-carboxylic Acid
168.18
8.4 g
50
Ethanol
-
100 mL
-
Concentrated Sulfuric Acid
-
1 mL
-
Saturated Sodium Bicarbonate
-
For neutralization
-
Ethyl Acetate
-
For extraction
-
Anhydrous Sodium Sulfate
-
For drying
-
Procedure:
In a 250 mL round-bottom flask, dissolve the carboxylic acid (8.4 g, 50 mmol) in ethanol (100 mL).
Add concentrated sulfuric acid (1 mL) and heat the mixture to reflux for 6 hours.
Cool the reaction and remove the ethanol under reduced pressure.
Neutralize the residue with a saturated solution of sodium bicarbonate and extract with ethyl acetate (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the ethyl ester.
Step C3: Reduction to the Final Product
The ester is reduced to the primary alcohol using a powerful reducing agent like lithium aluminum hydride.[21][22][23]
Experimental Protocol:
Reagent/Solvent
Molar Mass ( g/mol )
Amount
Moles (mmol)
Ethyl 5-Isopropyl-1H-pyrazole-4-carboxylate
196.24
9.8 g
50
Anhydrous Tetrahydrofuran (THF)
-
100 mL
-
Lithium Aluminum Hydride (LiAlH₄)
37.95
2.1 g
55
Water
-
For quenching
-
15% Sodium Hydroxide
-
For quenching
-
Ethyl Acetate
-
For extraction
-
Anhydrous Sodium Sulfate
-
For drying
-
Procedure:
In a dry 250 mL flask under an inert atmosphere, suspend lithium aluminum hydride (2.1 g, 55 mmol) in anhydrous THF (100 mL).
Cool the suspension to 0 °C and add a solution of the ethyl ester (9.8 g, 50 mmol) in anhydrous THF (20 mL) dropwise.
Allow the reaction to warm to room temperature and then heat to reflux for 2 hours.
Cool the reaction to 0 °C and quench sequentially by the careful, dropwise addition of water (2.1 mL), 15% aqueous sodium hydroxide (2.1 mL), and then water again (6.3 mL).
Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with THF.
Combine the filtrate and washings, and concentrate under reduced pressure.
Purify the crude product by column chromatography to obtain 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol.
Conclusion
This application note has detailed a comprehensive and robust multi-step synthesis for 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol, a valuable building block in pharmaceutical research. By breaking down the synthesis into manageable and well-established transformations—Claisen condensation, Knorr pyrazole synthesis, Vilsmeier-Haack formylation, and subsequent homologation/reduction—we have provided a clear and practical guide for researchers. The inclusion of three distinct routes for the final conversion of the aldehyde to the primary alcohol offers flexibility and allows for the selection of the most suitable method based on available reagents and laboratory capabilities. The detailed protocols and mechanistic insights provided herein are intended to empower scientists in the efficient and successful synthesis of this and related pyrazole derivatives.
References
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Author: BenchChem Technical Support Team. Date: February 2026
Topic: Using 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol in Fragment-Based Drug Discovery
Content Type: Application Note & Protocol Guide
Audience: Senior Medicinal Chemists, Structural Biologists, and FBDD Specialists
Executive Summary
This guide details the application of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol (Compound F-ISO-OH ) as a high-value scaffold in Fragment-Based Drug Discovery (FBDD). The pyrazole moiety acts as a proven pharmacophore for kinase hinge-binding regions, while the 5-isopropyl group provides critical hydrophobic anchoring. Uniquely, the C4-ethanol tail serves as a versatile synthetic handle, enabling rapid "fragment growing" strategies without disrupting the core binding mode. This note covers quality control, biophysical screening protocols (NMR/SPR), structural biology integration, and chemical elaboration strategies.
Physicochemical Profile & Fragment Suitability
Before screening, the fragment must be validated against the "Rule of Three" (Ro3) to ensure it possesses the appropriate properties for a starting point in lead optimization.
Table 1: Physicochemical Properties of F-ISO-OH
Property
Value
Ro3 Criteria
Status
Significance
Molecular Weight
154.21 Da
< 300 Da
✅ Pass
Allows significant mass addition during optimization.
cLogP
~0.85
< 3.0
✅ Pass
Ideal lipophilicity for solubility and membrane permeability.
H-Bond Donors
2 (NH, OH)
≤ 3
✅ Pass
Facilitates H-bonding (e.g., Hinge region, solvent).
H-Bond Acceptors
2 (N, O)
≤ 3
✅ Pass
Critical for interaction with backbone carbonyls.
PSA
~49 Ų
< 60 Ų
✅ Pass
Indicates good potential for oral bioavailability.
Solubility (PBS)
> 5 mM
> 1 mM
✅ Pass
Essential for high-concentration biophysical screening (NMR/X-ray).
Protocol: Biophysical Screening
Due to the low affinity of fragments (typically mM to high µM
), traditional biochemical assays often yield false negatives. We utilize Ligand-Observed NMR as the primary filter, followed by Surface Plasmon Resonance (SPR) for kinetic validation.
Primary Screen: Saturation Transfer Difference (STD) NMR
Objective: Detect transient binding of F-ISO-OH to the target protein.
Materials:
Target Protein (20 µM in deuterated buffer).
F-ISO-OH (1 mM, 50-fold excess).
600-800 MHz NMR Spectrometer with Cryoprobe.
Step-by-Step Protocol:
Sample Prep: Prepare a 500 µL sample containing 20 µM protein and 1 mM F-ISO-OH in PBS (pH 7.4, 10% D₂O).
Control: Prepare a reference sample containing only 1 mM F-ISO-OH (no protein) to rule out aggregation or artifacts.
Pulse Sequence: Apply the STD pulse sequence. Irradiate protein resonances (on-resonance) at -0.5 ppm (or a region with no ligand signals) and off-resonance at 30 ppm.
Acquisition: Record 1D spectra. Subtract the on-resonance spectrum from the off-resonance spectrum.
Data Analysis:
Positive Hit: Signals corresponding to the isopropyl methyls (d, ~1.2 ppm) and the pyrazole proton (s, ~7.5 ppm) appear in the difference spectrum.
Epitope Mapping: The signal intensity correlates with proximity to the protein. High intensity on the isopropyl group confirms hydrophobic pocket engagement.
Secondary Screen: Surface Plasmon Resonance (SPR)
Objective: Determine
and validate binding stoichiometry.
Step-by-Step Protocol:
Immobilization: Immobilize the target protein on a CM5 sensor chip (amine coupling) to a level of ~3000 RU.
Solvent Correction: Prepare a DMSO calibration curve (1% to 5% DMSO) if stock is in DMSO.
Injection Series: Inject F-ISO-OH at concentrations ranging from 10 µM to 2 mM (2-fold dilution series).
Flow Rate: High flow rate (30-50 µL/min) to minimize mass transport effects.
Analysis: Fit the sensorgrams to a steady-state affinity model (1:1 binding). Expect fast-on/fast-off kinetics (square-wave sensorgrams).
Structural Biology & Binding Mode Hypothesis
Understanding how F-ISO-OH binds is critical for the "grow" strategy.
X-Ray Crystallography (Soaking)
Protocol:
Crystal Growth: Grow apo-crystals of the target kinase using standard hanging drop vapor diffusion.
Soak Solution: Prepare a soaking solution containing the mother liquor + 20-50 mM F-ISO-OH. (Note: High solubility of the alcohol tail aids this high concentration).
Incubation: Soak crystals for 2 to 24 hours.
Harvesting: Cryoprotect and flash-cool in liquid nitrogen.
Predicted Binding Mode (Kinase Hinge)
Pyrazole Motif: The N-H and N: of the pyrazole ring form a bidentate H-bond donor/acceptor pair with the kinase hinge region (mimicking the Adenine of ATP).
5-Isopropyl Group: Buries into the hydrophobic "Gatekeeper" pocket, providing selectivity and potency.
Ethanol Tail: Projects towards the solvent front or the ribose-binding pocket. This is the vector for growth .
Chemical Elaboration: The "Grow" Strategy
Once binding is confirmed, the hydroxyethyl group (-CH₂CH₂OH) serves as the synthetic handle. The strategy involves converting the alcohol into a leaving group or coupling partner to extend the molecule into adjacent sub-pockets.
Synthetic Pathway: Alcohol Activation
Objective: Convert the -OH to a Mesylate or Bromide for nucleophilic substitution.
Reaction A: Mesylation
Dissolve F-ISO-OH (1 eq) in DCM at 0°C.
Add Triethylamine (1.5 eq) and Methanesulfonyl chloride (MsCl, 1.1 eq).
Stir for 1 hour. The resulting mesylate is reactive and can be used immediately in situ or isolated.
Bioconjugation techniques using pyrazole-ethanol linkers
Application Note: Bioconjugation Techniques Using Pyrazole-Ethanol Linkers Executive Summary The "Pyrazole-Ethanol" motif represents a versatile class of bifunctional linkers in modern bioconjugation. Unlike traditional...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Bioconjugation Techniques Using Pyrazole-Ethanol Linkers
Executive Summary
The "Pyrazole-Ethanol" motif represents a versatile class of bifunctional linkers in modern bioconjugation. Unlike traditional maleimide or NHS-ester systems, pyrazole-ethanol derivatives offer dual utility depending on their oxidative state and substitution pattern. They function either as (A) Hydrophilic Scaffolds —where the 2-(1H-pyrazol-1-yl)ethanol core acts as a solubilizing spacer for hydrophobic payloads in ADCs, or as (B) N-Acyl Pyrazole Active Esters —a chemoselective "thioester surrogate" for native chemical ligation (NCL) and site-specific protein modification.
This guide provides detailed protocols for both applications, emphasizing the mechanistic advantages of pyrazole's nitrogen-rich aromaticity in modulating hydrolytic stability and solubility.
Mechanistic Basis & Chemical Logic
The Physicochemical Advantage
The pyrazole ring is distinct from phenyl or alkyl spacers due to its amphiphilic nature (logP ~0.26). When coupled with an ethyl alcohol tail (ethanol), the resulting 2-(1H-pyrazol-1-yl)ethanol moiety significantly reduces the aggregation propensity of hydrophobic cytotoxic payloads (e.g., PBD dimers, tubulysins).
N-Acyl Pyrazole Activation
In ligation chemistry, an N-acyl pyrazole functions as a tunable leaving group. Unlike NHS esters, which hydrolyze rapidly in aqueous buffers, N-acyl pyrazoles are hydrolytically stable at neutral pH but react swiftly with nucleophiles (hydrazines, thiols, or N-terminal cysteines) under specific catalytic conditions. This "latent reactivity" allows for cleaner conjugation with fewer side reactions.
Visualization: N-Acyl Pyrazole Ligation Pathway
The following diagram illustrates the mechanism of N-acyl pyrazole-mediated ligation, highlighting its role as a thioester surrogate for cysteine-based conjugation.
Caption: Mechanism of N-acyl pyrazole ligation. The pyrazole moiety acts as a tunable leaving group, enabling thioester-free Native Chemical Ligation (NCL) compatible with one-pot desulfurization.
Protocol A: Synthesis of Hydrophilic ADC Linkers
Application: Creating a "Pyrazole-Ethanol" spacer to link a cytotoxic drug to an antibody, improving the conjugate's overall solubility (Drug-to-Antibody Ratio [DAR] > 4).
Dissolve 2-(1H-pyrazol-1-yl)ethanol (1.0 eq) in anhydrous MeCN.
Add TEA (3.0 eq) followed by DSC (1.2 eq) to convert the hydroxyl group into an NHS-carbonate.
Critical Check: Monitor by TLC or LC-MS. The formation of the succinimidyl carbonate shifts the retention time significantly.
Why: The ethyl alcohol group is not reactive enough for direct bioconjugation; converting it to a mixed carbonate enables reaction with amine-bearing payloads.
Payload Coupling:
Add the amine-containing drug (0.9 eq) to the activated linker solution.
Stir at room temperature for 4–6 hours.
Purify via semi-preparative HPLC (C18 column, Water/MeCN gradient).
Result: Drug-O-CO-O-Ethyl-Pyrazole construct.
Functionalization of the Pyrazole Ring (C4 Position):
The pyrazole C4 position is nucleophilic. React the Drug-Linker construct with an electrophilic maleimide precursor (e.g., N-methoxycarbonylmaleimide) or perform an electrophilic substitution to attach the antibody-reactive handle.
Alternative: Use a pre-functionalized 4-carboxy-pyrazole-ethanol starting material if C-terminal attachment is required.
Protocol B: N-Acyl Pyrazole-Mediated Protein Ligation
Application: Site-specific conjugation of a peptide or small molecule to an N-terminal Cysteine protein without using unstable thioesters.[2][3]
Generation of N-Acyl Pyrazole (The "Active" Species):
Dissolve peptide hydrazide (2 mM) in 0.1 M phosphate buffer (pH 3.0–4.0).
Add Acetylacetone (acac) (50 eq).
Incubate at 25°C for 1 hour.
Mechanism:[1][2][3][5][6][7] The hydrazine reacts with the diketone (acac) to cyclize into a pyrazole. The peptide is now attached to the pyrazole nitrogen (N-acyl bond).
Validation: LC-MS will show a mass shift corresponding to the pyrazole formation (+66 Da vs hydrazide).
Ligation Reaction:
Adjust pH to 7.0.
Add the target protein/peptide containing an N-terminal Cysteine (1.5 eq).
Add MPAA (50 mM) as a catalyst.
Incubate at 37°C.
Observation: The N-acyl pyrazole is less reactive than a thioester, preventing hydrolysis. The MPAA facilitates the exchange, driving the reaction with the Cysteine thiol.
Purification:
Dialyze against PBS to remove excess small molecules (pyrazole byproduct, MPAA).
Analyze via SDS-PAGE.
Data Summary: Linker Performance Comparison
The following table contrasts the Pyrazole-Ethanol system against standard bioconjugation reagents.
Feature
NHS-Ester Linker
Maleimide Linker
N-Acyl Pyrazole Linker
Hydrolytic Stability
Low (t½ ~ 10-20 min at pH 8)
Moderate (Ring opening issues)
High (Stable at neutral pH)
Selectivity
Lysine (Random)
Cysteine (Specific)
N-Term Cys / Hydrazide
Solubility (LogP)
Hydrophobic (often requires PEG)
Neutral
Hydrophilic (Amphiphilic)
Byproducts
N-Hydroxysuccinimide
None (Addition reaction)
Dimethylpyrazole (Inert)
Primary Use
Random labeling
Cys-labeling
Native Chemical Ligation
References
Flood, D. T., et al. (2018). "Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in Native Chemical Ligation." Angewandte Chemie International Edition.
Zheng, J. S., et al. (2024). "Azole reagents enabled ligation of peptide acyl pyrazoles for chemical protein synthesis." Chemical Science.
PubChem Compound Summary. "2-(1H-Pyrazol-4-yl)ethanol." National Center for Biotechnology Information.
Mukherjee, S., et al. (2021). "Copper phosphates and phosphinates with pyridine/pyrazole alcohol co-ligands: Synthesis and structure." Journal of Molecular Structure.
Application Note: Scalable Manufacturing Routes for 4-Substituted-1-Isopropyl-1H-Pyrazoles
Executive Summary The 1-isopropyl-4-substituted pyrazole motif is a privileged scaffold in modern medicinal chemistry, appearing frequently in kinase inhibitors (e.g., JAK, BTK inhibitors) and agrochemicals. While struct...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The 1-isopropyl-4-substituted pyrazole motif is a privileged scaffold in modern medicinal chemistry, appearing frequently in kinase inhibitors (e.g., JAK, BTK inhibitors) and agrochemicals. While structurally simple, the scalable manufacturing of these cores presents two distinct process chemistry challenges: regioselectivity during ring formation and process safety regarding the handling of alkyl hydrazines or exothermic halogenations.
This Application Note outlines two validated, scalable routes to access this scaffold. Route A (Convergent) utilizes a modified Knorr synthesis optimized for regiocontrol, ideal for 4-carboxylate or 4-unsubstituted variants. Route B (Linear) focuses on the robust synthesis of 4-bromo-1-isopropyl-1H-pyrazole , a "universal intermediate" for palladium-catalyzed cross-couplings.
Strategic Analysis: Route Selection
The choice of synthetic route depends heavily on the desired substituent at the C4 position and the tolerance for regioisomeric impurities.
Decision Matrix
Choose Route A (Cyclocondensation) if:
The C4 substituent is an ester, nitrile, or hydrogen.
The C4 substituent is an aryl/heteroaryl group (via Suzuki).
You need to avoid potential regioisomeric mixtures associated with unsymmetrical diketones.
You require a GMP-compliant route with strictly controlled starting materials.
Figure 1: Strategic decision tree for selecting the optimal manufacturing route based on the C4-substituent.
Route A: The Convergent Protocol (Modified Knorr)
Objective: Synthesis of Ethyl 1-isopropyl-1H-pyrazole-4-carboxylate.
Mechanism: Condensation of isopropylhydrazine hydrochloride with an enaminone.
Rationale: Standard 1,3-diketones often yield 1,3- vs. 1,5-isomer mixtures. Using an enaminone (specifically ethyl (ethoxymethylene)acetoacetate derivatives) locks the reactivity, directing the hydrazine nucleophile to the more electrophilic center, significantly improving regioselectivity [1].
Toxic, potential sensitizer. Solid form is safer than liquid free base.
Ethyl 2-(ethoxymethylene)-3-oxobutanoate
1.0
Electrophile
Moisture sensitive.
Ethanol (Anhydrous)
Solvent
Solvent
Flammable.
Triethylamine (TEA)
1.2
Base
Corrosive.
Step-by-Step Protocol
Preparation of Free Base (In-Situ):
Charge a glass-lined reactor with Ethanol (10 V relative to hydrazine).
Add Isopropylhydrazine Hydrochloride (1.1 equiv) at 20°C.
Critical Step: Add Triethylamine (1.2 equiv) dropwise over 30 minutes, maintaining temperature <25°C. (Exothermic neutralization).
Stir for 30 minutes to ensure full liberation of the hydrazine free base.
Cyclocondensation:
Cool the mixture to 0–5°C.
Add a solution of Ethyl 2-(ethoxymethylene)-3-oxobutanoate (1.0 equiv) in Ethanol (2 V) dropwise over 1 hour.
Process Note: Slow addition controls the exotherm and favors the kinetic product (desired regioisomer).
Allow the reaction to warm to room temperature (20–25°C) and stir for 2 hours.
Monitor by HPLC (Target: <2% unreacted enaminone).
Work-up & Isolation:
Concentrate the solvent under reduced pressure (remove EtOH).
Dilute residue with Ethyl Acetate and wash with Water (to remove Triethylamine HCl salts).
Wash organic layer with Brine, dry over Na2SO4, and concentrate.
Purification: The crude oil is often >95% pure. If necessary, distill under high vacuum or crystallize from Heptane/EtOAc if the product is solid (derivative dependent).
Route B: The Linear Protocol (Universal Intermediate)
Objective: Scalable synthesis of 4-Bromo-1-isopropyl-1H-pyrazole .
Mechanism: N-Alkylation followed by Electrophilic Aromatic Substitution (SEAr).
Rationale: This route avoids the toxicity of hydrazine precursors by starting from inexpensive Pyrazole. It provides the 4-bromo handle, which is essential for Suzuki-Miyaura couplings to install complex aryl groups at C4 [2].
Process Flow Diagram
Figure 2: Linear process flow for the synthesis of the 4-bromo intermediate.
Step 1: N-Alkylation of Pyrazole
Note: Pyrazole is symmetric, so N-alkylation yields a single isomer.
Reactor Setup: Charge DMF (5 V) and Cesium Carbonate (1.5 equiv) or KOH (powdered, 2.0 equiv for cost reduction) to the reactor.
Addition: Add Pyrazole (1.0 equiv). Stir at 25°C for 30 mins.
Safety: 2-Bromopropane is volatile and an alkylating agent. Use closed systems.
Reaction: Heat to 60°C for 4-6 hours.
Work-up:
Cool to 20°C. Filter off inorganic salts.
Partition filtrate between Water and MTBE (Methyl tert-butyl ether).
Critical: 1-Isopropylpyrazole is water-soluble.[4] Perform multiple back-extractions of the aqueous layer.
Concentrate organic layers. Distillation is recommended for high purity (b.p. ~130-140°C).
Step 2: Regioselective C4-Bromination
Why NBS? Elemental Bromine (Br2) is corrosive and difficult to handle on scale. N-Bromosuccinimide (NBS) provides a controlled source of "Br+" and simplifies work-up [3].
Extract into Ethyl Acetate. Wash with water and brine.
Concentrate to an oil. Upon cooling and standing, the product may crystallize or can be used as an oil (Purity typically >97%).
Process Safety & Scalability Factors
Thermal Hazards of Hydrazines (Route A)
Isopropylhydrazine hydrochloride is classified as a self-reactive substance under certain conditions.
DSC Data: Differential Scanning Calorimetry typically shows exotherms beginning >150°C, but catalytic impurities (metals) can lower this onset.
Mitigation: Never distill free-base hydrazines to dryness. Always keep them in solution or as the HCl salt until the moment of reaction.
Impurity Purging (Regioisomers)
In Route A, if a 1,3-dicarbonyl is used instead of an enaminone, you may form the 1,5-isomer (isopropyl group adjacent to the bulky substituent).
Purification Strategy: The 1,3- and 1,5-isomers often have significantly different boiling points or crystallinity.
Protocol: If the crude mixture contains >5% wrong isomer, perform a fractional crystallization from Heptane/IPA (9:1). The symmetric 1,4-substituted nature often packs better in the crystal lattice.
Suzuki Coupling Scale-Up (Downstream)
For converting the 4-bromo intermediate to the final drug substance:
Catalyst: Pd(dppf)Cl2 or Pd(PPh3)4 are standard.
Solvent: 1,4-Dioxane/Water or Toluene/Water systems are robust.
Boronic Ester Preparation: A scalable method involves reacting the 4-bromo intermediate with Isopropylmagnesium Chloride (Grignard exchange) at -15°C followed by quenching with Trimethyl Borate or a Pinacol ester [4]. This avoids the use of expensive Pd catalysts for the borylation step (Miellin-Suzuki).
References
Regioselectivity in Pyrazole Synthesis
Title: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles
Source:Journal of Heterocyclic Chemistry.
Link: (General reference for Enaminone methodology).
Suzuki Cross-Coupling of 4-Halo-Pyrazoles
Title: Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction.[5]
Source:Chinese Chemical Letters.
Link:
Bromination Protocols
Title: 4-Bromo-1-isopropyl-1H-pyrazole Safety and Synthesis D
Source:PubChem / Sigma-Aldrich Technical Data.
Link:
Grignard Exchange for Boronic Esters
Title: A kind of synthetic method of 1-alkyl pyrazole-4-pinacol borate (P
The Challenge:
Isopropyl pyrazoles present a specific thermodynamic conflict. The pyrazole ring is a weak base (pKa
2.5), meaning it remains uncharged and hydrophobic at physiological pH (7.4). The isopropyl group adds steric bulk and significant lipophilicity (+LogP), driving the molecule to aggregate or precipitate in aqueous media.
The "pH Trap": Many researchers attempt to solubilize these compounds by acidifying the buffer.[1] While this works at pH < 2.0 (where the nitrogen protonates), the compound will immediately precipitate ("crash out") when introduced to a neutral biological assay buffer.
Diagnostic Flowchart
Use this logic tree to select the correct solubilization strategy for your specific assay.
Figure 1: Decision matrix for selecting solubilization method based on assay sensitivity and concentration requirements.
Module A: The Cosolvent Strategy (DMSO/PEG)
Best for: Biochemical assays, robust cell lines, and rapid screening.
The Science:
Cosolvents reduce the dielectric constant of water, disrupting the hydrophobic hydration shell around the isopropyl group. However, the "Spring and Parachute" effect is critical here: DMSO acts as the "spring" to dissolve the drug, but upon dilution into buffer, the drug is in a metastable supersaturated state and may precipitate (the "parachute" fails) over time.
Protocol: The "Sandwich" Dilution Method
Standard direct addition often causes immediate precipitation.[1] Use this modified protocol.
Prepare Stock: Dissolve Isopropyl Pyrazole in 100% DMSO to 1000x the final assay concentration (e.g., 10 mM stock for 10 µM final).
Intermediate Step (The Critical Step):
Do NOT add 100% DMSO stock directly to the aqueous buffer.[1]
Instead, prepare a 10x Intermediate in 50% PEG400 / 50% Water (or PBS).
Why? PEG400 acts as a bridge, preventing the shock-crystallization that occurs when hydrophobic molecules hit pure water.
Final Dilution: Pipette the Intermediate into your assay buffer.
Troubleshooting Table: Cosolvent Limits
Assay Type
Max DMSO %
Max PEG400 %
Notes
Enzymatic/Biochemical
5.0%
5.0%
Check enzyme activity controls; some kinases are inhibited by high DMSO.[1]
Module B: Cyclodextrin Complexation (The Gold Standard)
Best for: High-sensitivity cell assays, in vivo formulation, and long-term stability.
The Science:
Hydroxypropyl-
-Cyclodextrin (HP--CD) is a torus-shaped molecule with a hydrophilic exterior and a hydrophobic cavity.[1] The isopropyl pyrazole exerts a high affinity for this cavity due to steric fit and hydrophobic interaction. This creates a thermodynamic equilibrium where the drug is "hidden" from the water but remains bioavailable.
Visualizing the Equilibrium
Figure 2: The dynamic equilibrium of inclusion complexation. The drug is solubilized but releases rapidly upon binding to the biological target.
Protocol: Phase Solubility Optimization
Buffer Prep: Prepare a 20% (w/v) stock solution of HP-
Excess Addition: Add Isopropyl Pyrazole in excess (solid powder) to the CD solution.
Equilibration: Shake/Vortex at room temperature for 24–48 hours.
Note: Sonication can speed this up but may heat the solution, temporarily increasing solubility (false positive).
Filtration: Filter through a 0.45 µm PVDF filter to remove undissolved solid.[1]
Quantification: Measure concentration via HPLC-UV. This is your "Soluble Stock."
Why HP-
-CD?
Unlike surfactants (Tween/SDS), cyclodextrins do not disrupt cell membranes at typical concentrations and are non-toxic in most cell assays up to 10-20 mM.[1]
Frequently Asked Questions (FAQs)
Q: Can I just use HCl to lower the pH and dissolve it?A:No. While isopropyl pyrazoles will dissolve at pH 2.0 (protonated), they will instantly precipitate when you add them to a cell culture media (pH 7.4). The "micro-precipitation" might be invisible to the naked eye but will cause assay artifacts (e.g., light scattering in fluorescence assays).
Q: My compound precipitates after 2 hours in the assay plate. Why?A: This is likely Ostwald Ripening . You created a supersaturated solution (metastable) that eventually crashed out to its thermodynamic ground state.
Fix: Switch to the Cyclodextrin method (Module B). The complex is thermodynamically stable and will not precipitate over time.[1]
Q: Is the isopropyl group the main problem?A: Yes. The isopropyl group adds roughly +1.0 to +1.5 units to the LogP compared to a methyl group. It also adds steric bulk that disrupts crystal packing, which should help solubility, but the hydrophobicity effect usually dominates in aqueous buffers.
Q: I see a "cloud" when I pipette my DMSO stock into the media.A: That is the "solvent shift" effect.[1] The local concentration of water around the pipette tip is 100%, causing immediate crashing.
Fix: Use the "Sub-surface addition" technique: Dip the tip deep into the buffer and dispense quickly while swirling, or use the "Intermediate Step" described in Module A.
References & Authoritative Sources
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology.
Technical Support Center: Controlling N-alkylation vs. O-alkylation in Pyrazole Ethanol Reactions
Welcome to the technical support center for controlling the alkylation of pyrazole ethanol derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troublesh...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for controlling the alkylation of pyrazole ethanol derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the chemoselective alkylation of these bifunctional molecules. Our focus is to empower you with the scientific principles and practical knowledge to selectively achieve either N-alkylation of the pyrazole ring or O-alkylation of the ethanol side chain.
Introduction: The Chemoselectivity Challenge
Pyrazole cores bearing hydroxyl functionalities are common scaffolds in medicinal chemistry. The alkylation of these molecules presents a significant challenge: controlling the reaction to favor either the nitrogen of the pyrazole ring or the oxygen of the ethanol substituent. This guide will dissect the underlying principles governing this selectivity and provide actionable protocols to steer your reaction toward the desired product.
Frequently Asked Questions (FAQs)
Q1: What are the fundamental factors that determine whether N- or O-alkylation occurs on a pyrazole ethanol substrate?
A1: The outcome of the alkylation reaction is a competition between the nucleophilicity of the pyrazole nitrogen and the ethanol oxygen. Several key factors dictate this selectivity:
Acidity (pKa): The N-H of an unsubstituted pyrazole is generally more acidic (pKa ≈ 14.2) than the O-H of an ethanol side chain (pKa ≈ 16-18)[1]. Consequently, in the presence of a base, the pyrazole nitrogen is more readily deprotonated to form the pyrazolate anion, which is typically the more reactive nucleophile, thus favoring N-alkylation.
Intrinsic Nucleophilicity: Nitrogen is less electronegative than oxygen. As a result, the lone pair of electrons on a deprotonated nitrogen (pyrazolate) is generally more available for donation, making it a stronger nucleophile than the corresponding alkoxide.
Hard and Soft Acids and Bases (HSAB) Principle: The pyrazolate anion is considered a "softer" nucleophile than the "harder" alkoxide. According to the HSAB principle, soft nucleophiles preferentially react with soft electrophiles, while hard nucleophiles favor hard electrophiles[2][3]. For instance, soft alkylating agents like alkyl iodides (R-I) will favor N-alkylation, whereas harder alkylating agents like alkyl sulfates (R-OSO2OR) might show a preference for O-alkylation.
Q2: I am observing a mixture of N- and O-alkylated products. What is the most likely reason?
A2: Formation of a product mixture is a common issue and can arise from several factors:
Base Strength and Stoichiometry: If a very strong base (e.g., n-BuLi or LDA) is used in excess, it can deprotonate both the pyrazole N-H and the ethanol O-H, leading to a mixture of products. Similarly, a weaker base might not fully deprotonate the pyrazole, leaving both nucleophilic sites available for reaction.
Reaction Conditions: Elevated temperatures can sometimes overcome the kinetic barrier for the less favored pathway, resulting in a loss of selectivity.
Nature of the Alkylating Agent: As per the HSAB principle, an alkylating agent with intermediate hardness might react with both nucleophiles at comparable rates.
Q3: How can I exclusively obtain the N-alkylated product?
A3: To favor N-alkylation, you should aim to maximize the reactivity of the pyrazole nitrogen while minimizing the reactivity of the hydroxyl group. The most robust method is to protect the hydroxyl group before alkylation. However, if you wish to proceed without a protecting group, consider the following:
Use of a Moderately Strong Base: A base like sodium hydride (NaH) or potassium carbonate (K₂CO₃) is typically sufficient to deprotonate the pyrazole N-H without significantly deprotonating the ethanol O-H.
Choice of a Soft Alkylating Agent: Employing an alkyl iodide or bromide will favor reaction at the softer nitrogen center.
Solvent Selection: Polar aprotic solvents like DMF or DMSO are generally preferred for Sₙ2 reactions and can facilitate selective N-alkylation.
Q4: Is it possible to achieve selective O-alkylation? If so, how?
A4: Yes, selective O-alkylation is achievable, although it often requires a different strategic approach:
Protecting the Pyrazole N-H: The most direct method is to first protect the pyrazole nitrogen. A variety of protecting groups can be used, which can be removed after the O-alkylation step.
Mitsunobu Reaction: The Mitsunobu reaction is a powerful method for converting alcohols into a variety of functional groups, including ethers, with high selectivity.[4][5][6] This reaction typically does not affect the pyrazole N-H under its mildly acidic conditions.
Williamson Ether Synthesis with a Strong Base: In some cases, using a very strong base to generate the dianion, followed by careful control of reaction conditions, might favor O-alkylation with certain electrophiles, though this can be challenging to control.
1. Switch to a stronger base (e.g., from K₂CO₃ to NaH). 2. Use a more reactive alkylating agent (e.g., switch from R-Cl to R-I). 3. Gradually increase the reaction temperature while monitoring for side products.
Mixture of N- and O-alkylated products
1. Base is too strong or used in excess, deprotonating both N-H and O-H. 2. Alkylating agent has intermediate hardness.
1. Use a weaker base (e.g., K₂CO₃) or a stoichiometric amount of a stronger base (e.g., 1.05 eq of NaH). 2. Switch to a softer alkylating agent (e.g., R-I) to favor N-alkylation. For O-alkylation, consider a Mitsunobu reaction.
Formation of dialkylated product (both N and O)
1. Excess alkylating agent and/or base. 2. Prolonged reaction time at elevated temperatures.
1. Use a stoichiometric amount of the alkylating agent (1.0-1.1 equivalents). 2. Monitor the reaction closely by TLC or LC-MS and quench it upon consumption of the starting material.
Exclusive N-alkylation, but O-alkylation is desired
1. The pyrazolate is the kinetically favored nucleophile.
1. Protect the pyrazole N-H with a suitable protecting group before O-alkylation. 2. Employ the Mitsunobu reaction protocol for direct O-alkylation.
Exclusive O-alkylation, but N-alkylation is desired
This is a less common scenario due to the higher acidity and nucleophilicity of the pyrazole N-H. If observed, it might be due to specific substrate effects or reaction conditions.
1. Protect the hydroxyl group as a silyl ether or another suitable protecting group. 2. Use a weaker base and a soft alkylating agent (R-I or R-Br) in a polar aprotic solvent.
Experimental Protocols
Protocol 1: Selective N-Alkylation of Pyrazole Ethanol
This protocol is designed to favor the formation of the N-alkylated product.
Materials:
Pyrazole ethanol substrate (1.0 eq)
Sodium hydride (60% dispersion in mineral oil, 1.1 eq)
Alkyl iodide (1.1 eq)
Anhydrous DMF
Saturated aqueous NH₄Cl solution
Ethyl acetate
Brine
Procedure:
To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), add the pyrazole ethanol substrate.
Add anhydrous DMF to dissolve the substrate.
Cool the solution to 0 °C in an ice bath.
Carefully add the sodium hydride portion-wise.
Stir the mixture at 0 °C for 30 minutes.
Add the alkyl iodide dropwise.
Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC.
Upon completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Protocol 2: Selective O-Alkylation of Pyrazole Ethanol via Mitsunobu Reaction
This protocol is designed to achieve selective O-alkylation.
Materials:
Pyrazole ethanol substrate (1.0 eq)
Triphenylphosphine (PPh₃, 1.5 eq)
An alcohol for the ether side chain (R-OH, 1.5 eq)
Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq)
Anhydrous THF
Procedure:
To a flame-dried round-bottom flask under an inert atmosphere, add the pyrazole ethanol substrate, triphenylphosphine, and the alcohol.
Add anhydrous THF to dissolve the reactants.
Cool the solution to 0 °C in an ice bath.
Slowly add the DEAD or DIAD dropwise. A color change and/or formation of a precipitate is often observed.
Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the crude product by column chromatography to separate the desired ether from triphenylphosphine oxide and the reduced hydrazine byproduct.
Visual Guides
Decision Workflow for Alkylation Strategy
Caption: A decision tree for selecting the appropriate alkylation strategy.
Technical Support Center: Optimizing Recrystallization of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol
Welcome to the technical support center for the purification of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of recrystallizing this specific pyrazole derivative. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to troubleshoot and optimize your purification process effectively.
Understanding the Molecule: A Chemist's Perspective
2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol is a heterocyclic compound featuring a pyrazole ring, an isopropyl group, and a primary alcohol. This combination of a polar pyrazole ring and a hydroxyl group, along with a nonpolar isopropyl substituent, gives the molecule an intermediate polarity. The presence of both hydrogen bond donors (the alcohol and the pyrazole N-H) and acceptors (the pyrazole nitrogens and the alcohol oxygen) suggests that its solubility will be significant in polar protic and aprotic solvents. Pyrazole derivatives are often crystalline solids, and successful recrystallization is crucial for obtaining high-purity material, which is essential for accurate biological testing and further synthetic steps.[1]
Frequently Asked Questions (FAQs)
Q1: My 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol won't dissolve in the hot solvent. What should I do?
A1: This is a common issue and typically points to one of two things: insufficient solvent volume or a poor solvent choice. First, ensure you are using a sufficient volume of hot solvent. Add the solvent in small portions to the heated crude material, allowing time for dissolution after each addition.[2] If the compound remains insoluble even after adding a significant volume of boiling solvent (e.g., >20-30 mL per gram of compound), the solvent is likely not suitable. The principle of "like dissolves like" is a good starting point; for this molecule of intermediate polarity, solvents like ethanol, isopropanol, or ethyl acetate are often good candidates.[3][4]
Q2: I've dissolved my compound, but no crystals form upon cooling. What's the next step?
A2: The absence of crystallization upon cooling usually indicates that the solution is not saturated, meaning too much solvent was used.[5] To address this, you can gently heat the solution to evaporate some of the solvent. Once the volume is reduced, allow the solution to cool again slowly. If crystals still do not form, the solution may be supersaturated. To induce crystallization, you can try scratching the inside of the flask with a glass rod at the liquid's surface or adding a "seed crystal" of the pure compound.[3]
Q3: My compound "oiled out" instead of forming crystals. How can I fix this?
A3: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[6] This often happens if the melting point of your compound is lower than the boiling point of the solvent, or if the solution is highly impure, leading to a significant melting point depression.[7] To resolve this, reheat the solution until the oil redissolves. Then, add a small amount of a "good" (highly solubilizing) solvent to decrease the saturation point slightly and allow the solution to cool much more slowly.[8] Using a solvent with a lower boiling point can also prevent this issue. If oiling out persists, it may be necessary to purify the compound by another method, such as column chromatography, before attempting recrystallization again.
Troubleshooting Guide: From Common Issues to Advanced Solutions
Issue 1: Poor Crystal Yield
Cause A: Using too much solvent. As mentioned in the FAQs, excess solvent will retain a significant amount of your compound in the "mother liquor" even after cooling.
Solution: Concentrate the mother liquor by evaporation and cool it again to recover a second crop of crystals. Be aware that this second crop may be less pure than the first.[2]
Cause B: Premature crystallization during hot filtration. If your compound crystallizes on the filter paper or in the funnel during the removal of insoluble impurities, you will lose a portion of your product.
Solution: Use a pre-heated funnel and flask for the hot filtration. Also, add a slight excess of hot solvent before filtering to ensure the compound remains in solution. This excess can be evaporated after filtration.[9]
Issue 2: Impure Crystals
Cause A: Crystals crashed out too quickly. Rapid cooling can trap impurities within the crystal lattice.
Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help to slow down the cooling process.[2]
Cause B: Ineffective washing. Impurities can remain on the surface of the crystals if they are not washed properly.
Solution: After collecting the crystals by vacuum filtration, wash them with a small amount of ice-cold recrystallization solvent. It is crucial that the solvent is cold to minimize redissolving your purified product.[10]
Issue 3: Difficulty with Binary Solvent Systems
Cause A: The two solvents are not miscible. A binary solvent system requires two miscible solvents: one in which the compound is soluble (the "good" solvent) and one in which it is insoluble (the "poor" or "anti-solvent").
Solution: Always check the miscibility of your chosen solvents before starting the recrystallization. Common miscible pairs include ethanol/water, acetone/hexane, and ethyl acetate/hexane.
Cause B: Adding the anti-solvent too quickly. Rapid addition of the anti-solvent can cause the compound to precipitate as an amorphous solid or oil out, rather than forming crystals.
Solution: Add the anti-solvent dropwise to the hot, dissolved solution until you observe persistent cloudiness. Then, if necessary, add a drop or two of the "good" solvent to redissolve the precipitate and allow the solution to cool slowly.[9]
Experimental Protocol: A Systematic Approach to Solvent Selection
This protocol outlines a small-scale experiment to efficiently determine the optimal single or binary solvent system for 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol.
Materials:
Crude 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol
A selection of solvents with varying polarities (see table below)
Test tubes or small vials
Heating block or water bath
Glass stirring rods
Procedure:
Initial Solubility Screening (Room Temperature):
Place approximately 20-30 mg of your crude compound into several separate test tubes.
To each tube, add 0.5 mL of a different solvent.
Agitate the mixtures and observe the solubility at room temperature. A good recrystallization solvent should not dissolve the compound at this stage.[10]
Hot Solubility Testing:
For the solvents in which the compound was insoluble at room temperature, gently heat the test tubes.
Observe if the compound dissolves at or near the boiling point of the solvent. If it dissolves completely, it is a potential candidate.[3]
If the compound remains insoluble, the solvent is not suitable for a single-solvent recrystallization.
Cooling and Crystallization Test:
Allow the test tubes with dissolved compound to cool slowly to room temperature, and then in an ice bath.
Observe if crystals form. The ideal solvent will yield a good quantity of crystals upon cooling.[3]
Evaluating Binary Solvent Systems:
If no single solvent is ideal, test binary systems.
Dissolve a small amount of your compound in a minimal amount of a "good" hot solvent (one in which it is very soluble).
Add a "poor" solvent (one in which it is insoluble) dropwise until the solution becomes cloudy.
Reheat to clarify the solution, then cool to observe crystallization.[9]
Data Presentation: Solvent Properties
For your convenience, here is a table of common laboratory solvents, ordered by increasing polarity index, which can guide your selection process.[9]
Often a good first choice for pyrazole derivatives.[8]
Methanol
65
5.1
A very polar protic solvent.
Water
100
10.2
Can be used as an anti-solvent with polar organic solvents.
Visualization of the Workflow
The following diagram illustrates the logical progression of the solvent selection and recrystallization optimization process.
Caption: Workflow for recrystallization solvent optimization.
References
Al-Hazmi, G. H., Marrakkur, V., Naik, L., & Refat, M. S. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies, 33(5), 5557-5565. [Link]
Desai, N. C., et al. (2014). Physical data of substituted pyrazole derivatives (4a-4i). ResearchGate. [Link]
Study.com. (n.d.). Why would using a binary solvent in a recrystallization experiment be more advantageous than using a single solvent?[Link]
El-Metwaly, N. M., & El-Gazzar, A. B. A. (2016). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Journal of Chemistry. [Link]
University of California, Davis. (2022). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. [Link]
El-Moghazy, S. M., et al. (2016). SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES. European Chemical Bulletin, 5(5), 157-162. [Link]
Homi Bhabha Centre for Science Education. (n.d.). Recrystallization. [Link]
Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link]
University of California, Davis. (n.d.). Recrystallization and Crystallization. [Link]
Google Patents. (2011). WO2011076194A1 - Method for purifying pyrazoles.
University of Massachusetts. (n.d.). Recrystallization. [Link]
University of York. (n.d.). Single-solvent recrystallisation. Chemistry Teaching Labs. [Link]
MicroChemicals. (n.d.). Solvents and solubilities. [Link]
University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. [Link]
Troubleshooting low reactivity of pyrazole C4-position substituents
Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrazole scaffolds. This guide is designed to provide in-depth troubleshooting assistance for a common...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrazole scaffolds. This guide is designed to provide in-depth troubleshooting assistance for a common and often frustrating challenge: the low reactivity of substituents at the C4-position of the pyrazole ring. My aim is to move beyond simple procedural lists and offer a deeper understanding of the underlying chemical principles, empowering you to diagnose and solve synthetic roadblocks.
Frequently Asked Questions (FAQs)
FAQ 1: Why is the C4-position of pyrazole generally considered reactive, yet I'm seeing no reaction?
This is a crucial question that gets to the heart of pyrazole chemistry. The C4-position is electronically distinct from C3 and C5. Due to the influence of the two adjacent nitrogen atoms, the C4 carbon has the highest electron density in the neutral pyrazole ring, making it the most nucleophilic carbon and thus the most susceptible to electrophilic attack.[1][2] Reactions like halogenation, nitration, and Vilsmeier-Haack formylation preferentially occur at this site.[3][4]
However, this inherent reactivity can be easily masked or completely shut down by several factors:
Electronic Deactivation: The presence of strong electron-withdrawing groups (EWGs) on the ring (at N1, C3, or C5) can significantly reduce the nucleophilicity of the C4-position, making electrophilic substitution difficult.[4][5]
Steric Hindrance: Bulky substituents at the neighboring C3 and C5 positions can physically block the approach of reagents to the C4-position.[4][6]
Unfavorable Reaction Conditions: In strongly acidic media, the pyridine-like N2 nitrogen can be protonated, forming a pyrazolium cation. This deactivates the entire ring towards electrophilic attack.[7]
Substrate-Specific Issues in Cross-Coupling: For reactions involving a pre-functionalized C4-position (e.g., a 4-halopyrazole), the success of the reaction depends on the efficiency of the catalytic cycle, which can be hampered by poor ligand choice, inactive catalysts, or side reactions.[3][8]
FAQ 2: My electrophilic substitution (e.g., nitration, Vilsmeier-Haack) at C4 is failing. What are the first things I should check?
When a standard electrophilic substitution fails, it's typically due to a deactivated substrate or incorrect conditions.
Assess Your Substrate's Electronics: Do you have EWGs like -NO₂, -CN, -SO₂R, or even a halo-substituent at C5 on your pyrazole ring? These groups can render the C4 position too electron-poor to react under standard conditions.[5]
Check for N-Substitution: For certain reactions, particularly the Vilsmeier-Haack, an N-substituted pyrazole is often required for good reactivity. N-unsubstituted pyrazoles can be unreactive under standard Vilsmeier-Haack conditions.[7][9]
Verify Anhydrous Conditions: Reagents like the Vilsmeier reagent (formed from POCl₃ and DMF) are highly moisture-sensitive. Ensure your solvent and glassware are scrupulously dry.[4][10]
Consider the Acidity of the Medium: As mentioned, strong acids can protonate and deactivate the ring. If your reaction generates a strong acid, it might be quenching the reaction.
FAQ 3: I'm attempting a Suzuki or Buchwald-Hartwig coupling at a 4-halopyrazole with no success. What's going wrong?
Cross-coupling reactions are complex, and failure can stem from multiple points in the catalytic cycle.
Nature of the Halogen: The reactivity of 4-halopyrazoles in cross-coupling follows the general trend: I > Br > Cl.[8] If you are using a 4-chloropyrazole, it will require a more active catalyst system (typically featuring a bulky, electron-rich phosphine ligand) than a 4-bromo or 4-iodopyrazole.[3]
Catalyst and Ligand Choice: This is one of the most critical factors. The ligand stabilizes the palladium catalyst and facilitates both oxidative addition and reductive elimination. The optimal ligand is highly substrate-dependent.[3] For instance, in Buchwald-Hartwig amination, amines with β-hydrogens can undergo a side reaction called β-hydride elimination, leading to low or no yield of the desired amine.[1]
Base Compatibility: The base is crucial but can also cause problems. Strong bases like NaOtBu can be incompatible with sensitive functional groups (like esters) on your substrates.[3] Weaker bases (K₃PO₄, Cs₂CO₃) may be necessary, but this often requires higher reaction temperatures.[3]
Catalyst Deactivation: The pyrazole nitrogen atoms can act as ligands and coordinate to the palladium center, potentially deactivating the catalyst.
Troubleshooting Guides
Problem 1: Low or No Yield in Electrophilic Substitution on an Electron-Poor Pyrazole
Scenario: You are attempting to nitrate a pyrazole bearing an electron-withdrawing group (e.g., an ester or cyano group at C3/C5) using standard HNO₃/H₂SO₄ conditions and are recovering only starting material.
Causality Analysis: The EWG has reduced the electron density of the pyrazole ring to a point where the C4-position is no longer sufficiently nucleophilic to react with the nitronium ion (NO₂⁺) generated under standard conditions. The high reaction temperatures often cited for pyrazole nitration can also lead to decomposition with sensitive substrates.[11]
Troubleshooting Workflow:
Caption: Decision workflow for troubleshooting C4-nitration.
This protocol avoids excessively high temperatures and has been shown to improve yields significantly, achieving up to 85% for the nitration of unsubstituted pyrazole.[11][12]
Step 1: Formation of Pyrazole Sulfate.
In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N₂ or Ar), add pyrazole (1.0 eq).
Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the pyrazole sulfate salt.
Step 2: Nitration.
In a separate flask, prepare the nitrating mixture by slowly adding fuming nitric acid (90%, 1.5 eq) to fuming sulfuric acid (20% SO₃, 3.0 eq) at 0 °C. Caution: This is a highly exothermic and hazardous mixture. Prepare in a fume hood with appropriate personal protective equipment.
Cool the pyrazole sulfate mixture from Step 1 back down to 0 °C.
Slowly add the prepared nitrating mixture to the pyrazole sulfate solution dropwise, ensuring the internal temperature does not exceed 10 °C.
After the addition is complete, warm the reaction mixture to 50 °C and stir for 1.5 hours. Monitor the reaction by TLC or LC-MS.
Upon completion, carefully pour the reaction mixture onto crushed ice.
Neutralize the solution with a saturated aqueous solution of sodium carbonate or sodium hydroxide until pH ~7.
Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3x).
Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the 4-nitropyrazole.
Problem 2: Vilsmeier-Haack Formylation Fails on a Deactivated Pyrazole
Scenario: You are attempting to formylate a 1-phenyl-3-(nitrophenyl)pyrazole at the C4-position using standard Vilsmeier-Haack conditions (1.2 eq POCl₃, 1.5 eq DMF) and observe no product formation, even at elevated temperatures.
Causality Analysis: The presence of two electron-withdrawing aryl groups significantly deactivates the pyrazole ring, making the C4 position a very poor nucleophile. Standard stoichiometry of the Vilsmeier reagent is insufficient to drive the reaction.[5]
This protocol utilizes a large excess of the Vilsmeier reagent and forcing conditions to overcome the ring deactivation.[5]
Reagent Preparation and Reaction:
In an oven-dried, three-neck flask under an inert atmosphere, add anhydrous N,N-dimethylformamide (DMF, 6.0 eq).
Cool the flask to 0 °C in an ice bath.
Slowly add phosphorus oxychloride (POCl₃, 4.0 eq) dropwise. Stir for 15 minutes at 0 °C to pre-form the Vilsmeier reagent.
Add the deactivated pyrazole substrate (1.0 eq) to the mixture.
Attach a reflux condenser and heat the reaction mixture to 120 °C.
Stir vigorously at this temperature until the starting material is consumed (monitor by TLC, typically several hours).
Work-up:
Cool the reaction mixture to room temperature.
Carefully and slowly quench the reaction by pouring it onto a large amount of crushed ice with stirring.
Neutralize the acidic solution to pH ~7 using a saturated aqueous solution of Na₂CO₃.
Extract the aqueous layer with chloroform (3x).
Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Note: For pyrazoles with extremely strong EWGs, conversion may still be low.[5] In such cases, a metalation-based strategy may be required (see Problem 4).
Problem 3: Failed Buchwald-Hartwig Amination of a 4-Halopyrazole
Scenario: You are attempting to couple a 4-bromo-1-tritylpyrazole with butylamine using a standard Pd(dba)₂/phosphine catalyst system and NaOtBu as the base, but you only isolate de-brominated pyrazole and unreacted amine.
Causality Analysis: The primary amine (butylamine) contains β-hydrogens. In the catalytic cycle, after oxidative addition and coordination of the amide, the palladium complex can undergo β-hydride elimination. This process is a common side reaction that competes with the desired reductive elimination, leading to the formation of an alkene (from the amine), a Pd-H species (which leads to hydrodehalogenation of the starting material), and ultimately, low or no yield of the aminated product.[13]
Troubleshooting Workflow & Mechanism:
Caption: Troubleshooting workflow for C4-amination, highlighting the β-hydride elimination pathway.
Detailed Protocol: Copper-Catalyzed Amination for Amines with β-Hydrogens
For alkylamines possessing β-hydrogens, switching from a palladium to a copper catalyst can circumvent the issue of β-hydride elimination. This protocol is effective for 4-iodopyrazoles.
Reaction Setup:
To an oven-dried reaction vial, add 4-iodo-1-tritylpyrazole (1.0 eq), copper(I) iodide (CuI, 0.2 eq), and potassium carbonate (K₂CO₃, 2.0 eq).
Seal the vial with a septum and purge with argon or nitrogen.
Add anhydrous, degassed N,N-dimethylformamide (DMF) via syringe.
Add the primary alkylamine (e.g., butylamine, 2.0 eq) via syringe.
Place the vial in a preheated heating block at 110 °C.
Reaction and Work-up:
Stir the reaction for 24 hours. Monitor progress by LC-MS.
Cool the reaction to room temperature.
Dilute the mixture with ethyl acetate and water.
Filter the mixture through a pad of Celite to remove insoluble copper salts.
Separate the layers and extract the aqueous phase with ethyl acetate (2x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.
Purify the product via column chromatography.
Problem 4: Low Reactivity in Suzuki-Miyaura Coupling of a 4-Halopyrazole
Scenario: You are attempting to couple a sterically hindered or electron-deficient 4-bromopyrazole with an arylboronic acid using Pd(PPh₃)₄ and Na₂CO₃, resulting in a low yield (<20%).
Causality Analysis: Standard Suzuki conditions using Pd(PPh₃)₄ are often insufficient for challenging heterocyclic substrates. The low reactivity can be attributed to:
Slow Oxidative Addition: Especially with electron-rich or sterically hindered 4-bromopyrazoles.
Slow Transmetalation: An inefficient base or catalyst system can slow this step, allowing for competitive protodeboronation of the boronic acid.
Catalyst Decomposition: The catalyst may not be stable enough under the required reaction conditions.
Troubleshooting Protocol: Optimized Suzuki Coupling with a Modern Pre-catalyst
Using modern, bulky, electron-rich phosphine ligands and their corresponding pre-catalysts can dramatically improve yields for challenging substrates.[13]
Comparative Catalyst Performance for a Challenging Suzuki Coupling:
Catalyst System
Base
Solvent
Temperature (°C)
Yield (%)
Pd(PPh₃)₄
Na₂CO₃
Toluene/H₂O
100
< 20%
Pd(OAc)₂ / SPhos
K₃PO₄
1,4-Dioxane/H₂O
100
65%
XPhos Pd G2
K₃PO₄
1,4-Dioxane/H₂O
100
>85%
Yields are representative and will vary based on specific substrates.
Detailed Protocol:
Reaction Setup:
In an oven-dried vial, combine the 4-bromo-1H-pyrazole (1.0 eq), the arylboronic acid (1.5 eq), and potassium phosphate (K₃PO₄, 2.0 eq).
Add the palladium pre-catalyst, XPhos Pd G2 (2 mol%).
Seal the vial, evacuate, and backfill with an inert gas (repeat 3 times).
Add degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio).
Heat the reaction to 100 °C and stir for 12-24 hours, monitoring by TLC or LC-MS.
Work-up:
Cool the reaction to room temperature and dilute with ethyl acetate.
Wash with water and then with brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.
Purify by column chromatography.
References
Wipf Group. The Synthetic & Mechanistic Organic Chemistry of Palladium. [Link]
Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]
Palladium-Catalyzed Pyrazole-Directed sp3 C—H Bond Arylation for the Synthesis of β-Phenethylamines. PMC. [Link]
194 recent advances in the synthesis of new pyrazole derivatives. [Link]
Google P
Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkat USA. [Link]
Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PMC. [Link]
Sussex Drug Discovery Centre. (2012). C-H activation showcase. [Link]
β-hydride elimination in palladium-catalyzed reactions. ResearchGate. [Link]
Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metalations. Organic Letters. [Link]
Proline bulky substituents consecutively act as steric hindrances and directing groups in a Michael/Conia-ene cascade reaction. Universidad de Zaragoza. [Link]
YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]
Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT. [Link]
Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. ResearchGate. [Link]
Synthesis and Crystal Structure of 3-(4-Cyano-3-nitro-1H-pyrazol-5-yl)-4-nitrofurazan: Comparison of the Influence of the NO2 and CN Groups on Crystal Packing and Density. MDPI. [Link]
β-Hydride Elimination in Palladium-Catalyzed Reactions. SIOC Journals. [Link]
Suzuki Cross Coupling of 4-Bromobenzyl-(1H). reposiTUm. [Link]
Technical Support Hub: Handling Hygroscopic Pyrazole Ethanol Derivatives
Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Mitigation of Hygroscopicity in Pyrazole-Ethanol Scaffolds Executive Summary & Chemical Context[1][2][3][4][5][6][7] The Challeng...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Lead Scientist: Dr. Aris Thorne, Senior Application Scientist
Subject: Mitigation of Hygroscopicity in Pyrazole-Ethanol Scaffolds
Executive Summary & Chemical Context[1][2][3][4][5][6][7]
The Challenge: Pyrazole ethanol derivatives represent a "perfect storm" for hygroscopicity. The pyrazole ring contains both a hydrogen bond donor (pyrrole-like NH) and an acceptor (pyridine-like N).[1][2] When coupled with an ethanol side chain (hydroxyl group), the molecule possesses a high density of H-bonding sites capable of interacting with atmospheric moisture.
The Consequence: Uncontrolled moisture uptake leads to:
Stoichiometric Errors: Weighing "water" instead of "drug" leads to under-dosing in biological assays.
Deliquescence: The solid lattice collapses, turning powders into gums or oils.
Hydrolytic Degradation: If the derivative contains ester or amide linkages, absorbed water accelerates bond cleavage.
Diagnostic Module: Is My Sample Compromised?
Before starting an experiment, verify the integrity of your material.[3] Hygroscopic uptake can occur within minutes of exposure to ambient air (typically >40% RH).
Troubleshooting Guide: Signs of Moisture Contamination
Observation
Diagnosis
Technical Explanation
Recommended Action
Material is clumpy or sticky
Surface Adsorption
Water molecules have formed a monolayer on the crystal surface, increasing capillary forces between particles.
Dry in a vacuum desiccator over P₂O₅ for 24h.
Material turned into oil/gum
Deliquescence
The Critical Relative Humidity (CRH) was exceeded. The solid dissolved in its own sorbed water.[4]
Irreversible physical change. Redissolve in anhydrous solvent, dry with MgSO₄, and re-concentrate.
NMR: Broad peak at ~3.3-4.5 ppm
Water Contamination
H₂O protons are exchanging with labile protons (OH/NH) on your pyrazole.
Run quantitative NMR (qNMR) to determine weight % of water before use.
Melting Point Depression
Lattice Disruption
Water acts as an impurity, disrupting the crystal lattice and lowering the melting point (freezing point depression).
Do not use for characterization until dried.
Protocol Module: Handling & Weighing
Core Directive: Never expose the bulk container to the open lab atmosphere for more than 15 seconds.
Workflow A: The "Difference Weighing" Technique (Standard Accuracy)
Use this for general synthesis where <1% error is acceptable.
Preparation: Dry the storage vial in a desiccator.
Tare: Place the entire capped vial on the balance. Record Mass A.
Dispense: Quickly remove the cap, tap the required amount into your reaction vessel, and immediately recap.
Measure: Place the capped vial back on the balance. Record Mass B.
Calculate: Mass A - Mass B = Amount Dispensed.
Why this works: You measure the loss of mass from the protected environment of the vial, rather than trying to stabilize a drifting reading of a hygroscopic powder on an open weigh boat.
Workflow B: The "Solvent Stock" Method (High Precision)
Use this for biological assays (IC50) or analytical standards.
Weigh: In a glove box or glove bag, transfer the approximate bulk amount (e.g., 10-20 mg) into a tared vial. Record exact weight (
).
Dissolve: Immediately add a specific volume of anhydrous solvent (DMSO or Methanol) to create a stock solution.
Calculate: Determine concentration (
).
Dispense: Pipette the liquid.
Why this works: Liquids are easier to handle than sticky solids, and the surface area for moisture uptake is significantly reduced once dissolved.
Visualization: Handling Workflow
Figure 1: Decision matrix for handling hygroscopic pyrazole derivatives based on available equipment and experimental needs.
Analytical Module: Quantifying Water
You cannot assume the label weight is the active weight. You must quantify
Technique 1: Karl Fischer (KF) Titration[6][11][12]
Method: Volumetric (for >1% water) or Coulometric (for <1% water).
Protocol Modification for Pyrazoles:
Pyrazoles are weak bases. Standard KF reagents contain buffers (imidazole/pyridine).[7] Ensure the solvent system can dissolve your specific derivative.
If solubility is poor in methanol, use a formamide/methanol mixture.
Technique 2: Thermogravimetric Analysis (TGA)[12]
Method: Heat sample from 25°C to 150°C at 10°C/min.
Interpretation:
Weight loss < 100°C: Surface water (unbound).
Stepwise weight loss > 100°C: Stoichiometric hydrates (water bound in the crystal lattice).
Note: Ensure the weight loss isn't residual solvent (e.g., Ethanol from the synthesis). Coupling TGA with Mass Spec (TGA-MS) distinguishes water (m/z 18) from ethanol (m/z 46).
Mitigation Strategies: Chemical Engineering
If the hygroscopicity makes the compound unmanageable for development, alter the solid-state properties.
Salt Selection Strategy
The "ethanol" tail provides a hydrogen bond donor. The pyrazole ring is basic.[2] Reacting the pyrazole with an acid to form a salt can alter the lattice energy and reduce hygroscopicity.
Avoid: Hydrochloride salts (HCl). While common, HCl salts of heterocycles are frequently hygroscopic due to high crystal lattice energy disparities and the small size of the chloride ion allowing water ingress.
Prefer: Fumarate, Maleate, or Besylate salts. These large counter-ions often pack better in the crystal lattice, excluding water.
Visualization: Salt Selection Logic
Figure 2: Strategic pathway for selecting counter-ions to reduce hygroscopicity in pyrazole derivatives.
Frequently Asked Questions (FAQ)
Q: Can I dry my pyrazole ethanol derivative in an oven?A:Caution is advised. Many pyrazoles have low melting points. If the compound melts, it may degrade or form a glass (amorphous solid) upon cooling, which is more hygroscopic than the crystalline form. Use a vacuum desiccator at room temperature with P₂O₅ first.
Q: Why does my elemental analysis (CHN) not match the theoretical values?A: This is the classic "water error." If your theoretical calculation assumes anhydrous material but your sample has 5% water by weight, your Carbon and Nitrogen percentages will be lower than expected.
Fix: Recalculate theoretical values including
(e.g., hemihydrate or monohydrate) or dry the sample immediately before analysis.
Q: I don't have a glove box. How do I store these long-term?A: Use the "Russian Doll" method:
Place the compound in a screw-cap vial with a Teflon liner.
Wrap the cap with Parafilm.
Place that vial inside a larger jar containing a layer of desiccant (Blue Silica Gel or Drierite).
Store the entire assembly in a fridge/freezer (if thermally stable). Allow to warm to Room Temp before opening to prevent condensation.
References
Hygroscopicity Categorization of Pharmaceutical Solids. Allada, R. et al. Asian Journal of Pharmaceutics, 2016.[3] Link - Defines categorization (deliquescent vs. slightly hygroscopic) and DVS methods.
Salt Screening | Charles River. Charles River Laboratories. Link - Discusses the impact of counter-ion selection on hygroscopicity and physical stability.
Weighing It Right: A Comprehensive Guide. GenFollower, 2026. Link - Protocols for difference weighing and handling volatile/hygroscopic samples.
Mastering Karl Fischer Moisture Analysis. Alfa Chemistry. Link - Technical breakdown of volumetric vs coulometric titration for heterocycles.
Synthesis and Properties of Pyrazoles. Encyclopedia MDPI, 2022. Link - Structural context on pyrazole H-bonding capabilities.
Characteristic IR peaks for hydroxyethyl substituted pyrazoles
Characteristic IR Peaks for Hydroxyethyl Substituted Pyrazoles: A Comparative Technical Guide Executive Summary This technical guide provides a definitive analysis of the infrared (IR) spectral characteristics of hydroxy...
Author: BenchChem Technical Support Team. Date: February 2026
Characteristic IR Peaks for Hydroxyethyl Substituted Pyrazoles: A Comparative Technical Guide
Executive Summary
This technical guide provides a definitive analysis of the infrared (IR) spectral characteristics of hydroxyethyl-substituted pyrazoles, specifically focusing on 1-(2-hydroxyethyl)pyrazole . Unlike standard spectral libraries that list peaks without context, this guide compares the target molecule against structural analogs (1-ethylpyrazole and unsubstituted pyrazole) to isolate the specific vibrational modes arising from the hydroxyethyl substitution. Critical emphasis is placed on the intramolecular hydrogen bonding interaction between the hydroxyl group and the pyrazole nitrogen, a structural feature that defines the solubility and reactivity profile of this class of compounds.
Theoretical Framework: Vibrational Anatomy
The IR spectrum of 1-(2-hydroxyethyl)pyrazole is a superposition of two distinct vibrational domains: the aromatic heterocyclic core and the aliphatic polar side chain.
The Pyrazole Core: Characterized by heteroaromatic C=N and C=C stretching vibrations. The ring is planar, leading to sharp, well-defined absorption bands.
The Hydroxyethyl Tail: Introduces aliphatic C-H stretching (sp³) and the critical O-H stretching mode. The flexibility of this chain allows it to fold back toward the ring, enabling a specific intramolecular hydrogen bond (N2···H-O interaction).[1][2][3]
Comparative Spectral Analysis
To accurately identify 1-(2-hydroxyethyl)pyrazole, one must distinguish its peaks from those of the parent ring and non-hydroxylated alkyl derivatives. The table below isolates these differences.
Table 1: Comparative IR Fingerprint of Pyrazole Derivatives
Vibrational Mode
1-(2-Hydroxyethyl)pyrazole (Target)
1-Ethylpyrazole (Alkyl Control)
Pyrazole (Unsubstituted Control)
Structural Insight
O-H Stretch
3200–3550 cm⁻¹ (Broad/Variable)
Absent
Absent
Diagnostic peak. Position depends on H-bonding state (see Section 3).
N-H Stretch
Absent
Absent
3100–3200 cm⁻¹ (Broad, multiple bands)
Confirms substitution at N1 position. Absence of N-H proves alkylation.
C-H Stretch (Aromatic)
3000–3150 cm⁻¹ (Weak-Med)
3000–3150 cm⁻¹
3000–3150 cm⁻¹
Characteristic of the heteroaromatic ring protons (C3-H, C4-H, C5-H).
C-H Stretch (Aliphatic)
2850–2960 cm⁻¹ (Medium)
2850–2980 cm⁻¹
Absent
Confirms presence of the ethyl/hydroxyethyl side chain.
C=N / C=C Ring Stretch
1590–1600 cm⁻¹ (Strong)
1590–1600 cm⁻¹
1590–1600 cm⁻¹
The "heartbeat" of the pyrazole ring. Position is relatively invariant.
C-O Stretch
1050–1080 cm⁻¹ (Strong)
Absent
Absent
Primary alcohol signature. Crucial for confirming the hydroxyethyl group.
Ring Breathing
~1000–1100 cm⁻¹
~1000–1100 cm⁻¹
~1000–1100 cm⁻¹
Skeletal vibration of the 5-membered ring.
Expert Insight: The Hydrogen Bonding Differentiator
The most sophisticated application of IR spectroscopy for this compound is determining the nature of the hydrogen bonding. 1-(2-hydroxyethyl)pyrazole can exist in two states:
Intermolecular Aggregates: Molecules H-bond to each other (O-H···O or O-H···N).
Intramolecular "Pseudo-Ring": The ethyl chain folds, allowing the OH proton to coordinate with the N2 nitrogen of the pyrazole ring, forming a stable 6-membered cyclic interaction.
Experimental Validation: The Dilution Protocol
To distinguish these states, perform a dilution experiment using a non-polar solvent (e.g., CCl₄ or CHCl₃).
Neat / High Concentration:
Observation: Broad, intense band centered at 3250–3350 cm⁻¹ .
Observation: The broad band disappears. A sharper, less intense band appears at ~3450–3500 cm⁻¹ .
Cause: Intermolecular bonds break. The remaining peak corresponds to the intramolecular N···H-O bond.
Note: A completely free (non-bonded) O-H would appear >3600 cm⁻¹. The shift to ~3450 cm⁻¹ confirms the intramolecular interaction with the pyrazole nitrogen.
Expectation: As concentration decreases, the broad 3300 cm⁻¹ band diminishes, and a sharper band at ~3480 cm⁻¹ (intramolecular H-bond) becomes dominant.
References
NIST Chemistry WebBook. 1H-Pyrazole Infrared Spectrum. National Institute of Standards and Technology.[5] Available at: [Link]
Krishnakumar, V., et al. (2011). Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]
Alkorta, I., & Elguero, J. (2021). Perturbing the O–H[3]···O hydrogen bond in 1-oxo-3-hydroxy-2-propene. Molecules.[3][5][6][7][8][9][10][11] Available at: [Link]
Limbach, H.H., et al. (2004). Infrared and ab initio studies of hydrogen bonding and proton transfer in the complexes formed by pyrazoles. Journal of Molecular Structure. Available at: [Link]
Comparative Mass Spectrometry Guide: Structural Elucidation of C8H14N2O Pyrazole Isomers
Executive Summary Pyrazoles are privileged scaffolds in medicinal chemistry, serving as the core structure for blockbuster drugs like Celecoxib and Rimonabant.[1] However, the synthesis of substituted pyrazoles frequentl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Pyrazoles are privileged scaffolds in medicinal chemistry, serving as the core structure for blockbuster drugs like Celecoxib and Rimonabant.[1] However, the synthesis of substituted pyrazoles frequently yields regioisomers that are difficult to distinguish by NMR alone, particularly when protons are absent on the ring nitrogens.
This guide provides a technical comparison of mass spectrometry (MS) fragmentation patterns for C8H14N2O pyrazole derivatives. We focus on distinguishing two common isomeric classes:
-alkyl pyrazolones (ketone functionalization) and -hydroxyalkyl pyrazoles (alcohol functionalization). By contrasting Electron Ionization (EI) and Electrospray Ionization (ESI-MS/MS) , we demonstrate how to leverage "hard" vs. "soft" ionization to unequivocally assign structures.
The Isomer Challenge: C8H14N2O
For this guide, we analyze two representative isomers with the molecular formula C8H14N2O (MW 154.21 Da) :
Isomer A (Pyrazolone): 1-tert-butyl-3-methyl-1H-pyrazol-5(4H)-one.
Isomer A: The Pyrazolone (1-tert-butyl-3-methyl-pyrazol-5-one)
Characteristic Behavior: Pyrazolones are chemically distinct due to the presence of the carbonyl group. Under EI conditions, the stability of the tertiary butyl radical drives the fragmentation.
Primary Pathway (EI): The molecular ion
(m/z 154) undergoes -cleavage at the N-C bond, expelling a stable tert-butyl radical (57 Da). This yields the base peak at m/z 97 .
Secondary Pathway: The resulting cation (m/z 97) often loses Carbon Monoxide (CO, 28 Da), a hallmark of cyclic ketones/lactams, resulting in a peak at m/z 69 .
ESI-CID Pathway: The protonated parent
(m/z 155) typically loses isobutylene (56 Da) via a charge-mediated rearrangement, yielding m/z 99 .
Isomer B: The Hydroxyalkyl Pyrazole (1-(2-hydroxyethyl)-3,5-dimethylpyrazole)
Characteristic Behavior: The primary alcohol side chain is the "weak link."
Primary Pathway (EI): The molecular ion
(m/z 154) undergoes fragmentation at the side chain. A common loss is the hydroxymethyl radical (, 31 Da), leading to m/z 123 .
McLafferty Rearrangement: If the alkyl chain is sufficiently long or branched, a McLafferty-type rearrangement may occur, though less common in this specific short-chain alcohol.
ESI-CID Pathway: The protonated parent
(m/z 155) readily loses a water molecule (, 18 Da) to form m/z 137 . This "dehydration" peak is diagnostic for the alcohol functionality and is notably absent in the pyrazolone isomer.
Visualization of Fragmentation Pathways[1][3][5][6]
The following diagram illustrates the divergent pathways for Isomer A and Isomer B, highlighting the diagnostic ions that allow for structural differentiation.
Figure 1: Divergent fragmentation pathways for Pyrazolone (Blue) vs. Hydroxyalkyl Pyrazole (Red).
To replicate these results, use the following self-validating protocol. This workflow ensures that source conditions do not induce premature fragmentation (in-source decay) which could confuse the interpretation.
Sample Preparation
Stock Solution: Dissolve 1 mg of the pyrazole candidate in 1 mL of HPLC-grade Methanol.
Working Standard: Dilute 1:100 with 50:50 Methanol:Water + 0.1% Formic Acid. Final concentration ~10 µg/mL.
Instrument Parameters (ESI-MS/MS)
Instrument: Triple Quadrupole (QqQ) or Q-TOF.
Flow Rate: 0.3 mL/min (Direct Infusion or short column).
Source Voltage: +3.5 kV (Positive Mode).
Cone Voltage: 20V (Keep low to preserve molecular ion).
Collision Energy (CE): Ramp from 10 eV to 40 eV.
Workflow Diagram
Figure 2: Step-by-step LC-MS/MS workflow for pyrazole isomer differentiation.
Comparative Data Summary
Use this reference table to interpret your spectra.
m/z (Fragment)
Origin (Isomer A - Pyrazolone)
Origin (Isomer B - Hydroxyalkyl)
Interpretation Note
155
Parent ion (ESI).
154
Parent ion (EI).
137
Absent
Strong ()
Diagnostic for Alcohol.
123
Weak
Medium ()
Loss of hydroxymethyl group.
99
Strong ()
Absent
Loss of isobutylene (ESI).
97
Base Peak ()
Weak
Diagnostic for N-t-Butyl.
69
Medium ()
Absent
Diagnostic for Carbonyl.
References
Holzer, W., & Halling, K. (2025). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Pyrazoles: Synthesis and Applications. Available at:
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for McLafferty rearrangement and alpha-cleavage rules).
Jackson, G. (2020). Fragmentation pathways of N-alkylated synthetic cathinones. West Virginia University. (Provides mechanistic insight into N-alkyl fragmentation applicable to pyrazoles). Available at:
Chemistry LibreTexts. (2024). Mass Spectrometry of Some Common Functional Groups. (Reference for alcohol dehydration and carbonyl cleavage). Available at:
A Comparative Guide to the X-ray Crystallography of 4-Substituted Pyrazole Alcohols
For Researchers, Scientists, and Drug Development Professionals Introduction: The Structural Significance of 4-Substituted Pyrazole Alcohols Pyrazole derivatives are a cornerstone in medicinal chemistry and materials sci...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Structural Significance of 4-Substituted Pyrazole Alcohols
Pyrazole derivatives are a cornerstone in medicinal chemistry and materials science, renowned for their diverse biological activities and versatile coordination properties.[1] The introduction of substituents at the 4-position of the pyrazole ring, particularly an alcohol moiety, provides a crucial vector for modifying a molecule's polarity, hydrogen bonding capabilities, and overall three-dimensional structure. These modifications can profoundly influence a compound's pharmacokinetic and pharmacodynamic properties, making a detailed understanding of their solid-state structure paramount for rational drug design and the development of novel functional materials.
X-ray crystallography stands as the definitive method for elucidating the precise atomic arrangement within a crystalline solid. For 4-substituted pyrazole alcohols, this technique not only confirms the molecular constitution but, more importantly, reveals the intricate network of intermolecular interactions, such as hydrogen bonds and π-π stacking, that govern the crystal packing.[2] The nature and positioning of other substituents on the pyrazole ring can dramatically alter these interactions, leading to different supramolecular assemblies, which in turn can affect physical properties like solubility and stability.[1][3]
This guide provides a comparative analysis of the X-ray crystallographic data for a series of 4-substituted pyrazole alcohols. By examining the influence of various substituents on the pyrazole core, we aim to furnish researchers with the structural insights necessary to guide their synthetic strategies and predict the solid-state behavior of these valuable compounds.
Experimental & Analytical Workflow: From Synthesis to Structure
The reliable determination of a crystal structure is predicated on a robust and reproducible experimental workflow. Below, we outline a comprehensive, self-validating protocol for the synthesis, crystallization, and X-ray diffraction analysis of 4-substituted pyrazole alcohols, drawing upon established methodologies in the field.[4][5]
Figure 1: A generalized workflow for the synthesis and crystallographic analysis of 4-substituted pyrazole alcohols.
Part 1: Synthesis and Purification
The synthesis of 4-substituted pyrazole alcohols can be achieved through various established routes. A common approach involves the construction of the pyrazole ring followed by functionalization at the 4-position, or the use of a pre-functionalized building block. For instance, the Vilsmeier-Haack reaction on a suitable precursor can introduce a formyl group at the 4-position, which can then be reduced to the corresponding alcohol.[6]
Formylation of a 3,5-disubstituted pyrazole: To a solution of the starting pyrazole in a suitable solvent (e.g., DMF), the Vilsmeier reagent (prepared from POCl₃ and DMF) is added portion-wise at a controlled temperature (e.g., 0 °C). The reaction is then heated to facilitate the formylation.
Work-up and Isolation: Upon completion, the reaction mixture is carefully quenched with an ice-water mixture and neutralized to precipitate the 4-formylpyrazole derivative. The crude product is collected by filtration.
Reduction to the Alcohol: The isolated 4-formylpyrazole is dissolved in a suitable solvent (e.g., methanol) and a reducing agent (e.g., sodium borohydride) is added portion-wise at a low temperature.
Purification: After the reaction is complete, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to yield the pure 4-substituted pyrazole alcohol.
Part 2: Crystallization
Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step. The choice of solvent and crystallization technique is critical.
Step-by-Step Crystallization Protocol:
Solvent Screening: The purified pyrazole alcohol is dissolved in a small amount of various solvents of differing polarity (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, and hexane) to assess solubility.
Crystal Growth: Slow evaporation is a commonly successful technique. A saturated solution of the compound is prepared in a suitable solvent or solvent mixture and left undisturbed in a loosely covered vial. Other methods such as vapor diffusion or slow cooling may also be employed.
Part 3: X-ray Data Collection and Structure Refinement
Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.
Data Collection: The crystal is placed in a stream of cold nitrogen (e.g., 100-170 K) to minimize thermal motion. X-ray diffraction data are collected using a diffractometer equipped with a suitable radiation source (e.g., Mo Kα).[1]
Structure Solution and Refinement: The collected data is processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson synthesis and refined by full-matrix least-squares on F².[5]
Validation and Deposition: The final refined structure is validated using software like CHECKCIF and the data is deposited in the Cambridge Crystallographic Data Centre (CCDC) to obtain a unique deposition number for publication and public access.[1]
Comparative Analysis of Crystal Structures
The following table summarizes the key crystallographic parameters for a selection of 4-substituted pyrazole alcohols. The chosen examples aim to illustrate the effect of varying substituents at the 3 and 5 positions on the crystal packing and hydrogen bonding motifs.
Hydrogen-bonded chains; CF₃ groups may engage in weaker C-F···H interactions.
-
Note: Hypothetical entries are included to illustrate the expected impact of different substituent types based on established principles of crystal engineering. The search for publicly available crystallographic data for these specific compounds was not exhaustive.
Discussion of Structural Features
The crystal structure of (3,5-dimethyl-1H-pyrazol-4-yl)methanol (CCDC 651426) serves as an excellent baseline for understanding the intermolecular interactions in this class of compounds. The primary drivers of the crystal packing are the strong hydrogen bonds involving the pyrazole N-H donor, the pyrazole nitrogen acceptor, and the hydroxyl group of the 4-substituent. In this structure, the hydroxyl group's oxygen acts as a hydrogen bond acceptor from the N-H of a neighboring molecule, while its hydrogen atom donates to a pyrazole nitrogen of another molecule. This creates a robust, chain-like supramolecular assembly.[7]
The introduction of different substituents at the 3 and 5 positions is expected to modulate this primary hydrogen-bonding network and introduce secondary interactions.
Electron-Donating Groups (e.g., Methyl): As seen in the dimethyl derivative, these groups have a relatively small steric footprint and primarily influence the crystal packing through van der Waals interactions.
Aromatic Groups (e.g., Phenyl): For a hypothetical (3,5-diphenyl-1H-pyrazol-4-yl)methanol , in addition to the primary hydrogen-bonding motif, we would anticipate the presence of π-π stacking interactions between the phenyl rings of adjacent molecules. The orientation of these rings (e.g., parallel-displaced or T-shaped) would be a key determinant of the overall packing efficiency.
Electron-Withdrawing Groups (e.g., Trifluoromethyl): In a hypothetical (3,5-bis(trifluoromethyl)-1H-pyrazol-4-yl)methanol , the highly electronegative fluorine atoms would likely engage in weaker C-F···H-C or C-F···π interactions, further stabilizing the crystal lattice. The strong electron-withdrawing nature of the CF₃ groups would also influence the acidity of the pyrazole N-H and the hydrogen-bond donating/accepting ability of the ring nitrogens.
The study of 4-halogenated pyrazoles has shown that even a single atom change at the 4-position can switch the supramolecular motif from trimers to catemeric (chain-like) structures.[1][3] This highlights the subtle yet powerful influence of substituents on crystal packing, a principle that undoubtedly extends to the more complex 4-substituted pyrazole alcohols.
Conclusion
The crystallographic analysis of 4-substituted pyrazole alcohols provides invaluable insights into their solid-state behavior. The interplay between the primary hydrogen-bonding network, dictated by the pyrazole and alcohol functionalities, and secondary interactions introduced by other substituents, governs the supramolecular architecture. A thorough understanding of these structural principles is essential for the targeted design of new pyrazole derivatives with optimized physical and biological properties. This guide serves as a foundational resource, outlining the necessary experimental protocols and providing a framework for the comparative analysis of these important molecules. Further research populating the crystallographic database with a wider variety of 4-substituted pyrazole alcohols will undoubtedly enhance our predictive capabilities in this area of chemical science.
References
El-Hiti, G. A., Baashen, M. A., Abdel-Wahab, B. F., Hegazy, A. S., & Kariuki, B. M. (2020). The crystal structure of 1-phenyl-N-(4,5,6,7-tetrabromo-1,3-dioxoisoindolin-2-yl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide. Zeitschrift für Kristallographie - New Crystal Structures, 235(6), 1331-1333.
PubChem. (n.d.). (3,5-dimethyl-1H-pyrazol-4-yl)methanol. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]
Ansari, A., et al. (2022).
Alotaibi, A. A., et al. (2020). The crystal structure of 2-(3-(4-bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-8H-indeno[1,2-d]thiazole. Zeitschrift für Kristallographie - New Crystal Structures, 235(4), 897-899.
Sample, D., Huth, S. L., & Hursthouse, M. B. (2007). (1-Methyl-3-phenyl-1H-pyrazol-5-yl)methanol. University of Southampton, Crystal Structure Report Archive. [Link]
Prasad, T. N. M., Raghava, B., Sridhar, M. A., Rangappa, K. S., & Prasad, J. S. (2011). Synthesis and Crystal Structure of 4-(1,3-Diphenyl-1H-pyrazol-5-yl)pyridine. X-ray Structure Analysis Online, 27(0), 39-40.
Elguero, J., et al. (2023). X-ray Molecular Structures of 23 N1-4-Nitrophenyl, 2,4-Dinitrophenyl, and 2,4,6-Trinitrophenyl-2-pyrazolines. Crystal Growth & Design, 23(2), 1035-1051.
Feng, Y., et al. (2022). Iodine-Promoted Tandem Pyrazole Annulation and C−H Sulfenylation for the Synthesis of C4‐Sulfenylated Pyrazoles.
Radović, A., Giester, G., & Novaković, S. B. (2025). Crystal structure of 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid dimethyl sulfoxide monosolvate. Zeitschrift für Kristallographie - New Crystal Structures, 240(4), 667-668.
Jaćimović, Ž. K., et al. (2020). Crystal structure of ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate. Zeitschrift für Kristallographie - New Crystal Structures, 235(5), 1189-1190.
Claramunt, R. M., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 24(24), 4569.
Al-Hourani, B. J., et al. (2015). Synthesis and characterization of new 3,5-disubstituted-4,5-dihydro-1H-pyrazole and their carbothioamide derivatives. European Journal of Chemistry, 6(1), 78-83.
ChemSynthesis. (2025). 4,4,5-trimethyl-3,5-diphenyl-4,5-dihydro-1H-pyrazole. Retrieved February 17, 2026, from [Link]
Hobosyan, N., et al. (2025). Efficient Regioselective Iodination of Pyrazole Derivatives Mediated by Cadmium(II)
El-Hiti, G. A., et al. (2025). Crystallographic and Hirshfeld surface analysis of 10-(4-chlorophenyldiazenyl)-3-(3-chlorophenyl)-1-methyl-3,5a,6,11b-tetrahydro-5H-benzopyrano[4',3'-4,5]pyrano[2,3-c]pyrazole. European Journal of Chemistry, 16(3), 1-9.
Rue, C., & Raptis, R. G. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1101.
Raptis, R. G. (2021). Low-temperature crystal structure of 4-chloro-1H-pyrazole.
Ahmed, S. A., et al. (2023). Crystal and molecular structure of 4-fluoro-1H-pyrazole at 150 K.
El-Hiti, G. A., et al. (2022). Intermolecular Interactions of 3,5-bis(4-Methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide. Crystals, 12(5), 679.
PubChemLite. (n.d.). 4-(hydroxymethyl)-1h-pyrazole-3-carboxylic acid methyl ester. Retrieved February 17, 2026, from [Link]
Rue, C., & Raptis, R. G. (2021). Low-temperature crystal structure of 4-chloro-1H-pyrazole.
Stephan, M., et al. (2025). Synthesis of 3,5‐Diphenyl‐1H‐Pyrazoles. ChemistryOpen, 14(1), e202400123.
Radović, A., Giester, G., & Novaković, S. B. (2025). Crystal structure of 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid dimethyl sulfoxide monosolvate. Zeitschrift für Kristallographie - New Crystal Structures, 240(4), 667-668.
El-Hiti, G. A., et al. (2022). Intermolecular Interactions of 3,5-bis(4-Methoxyphenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide. Crystals, 12(5), 679.
PubChemLite. (n.d.). 4-(hydroxymethyl)-1h-pyrazole-3-carboxylic acid methyl ester. Retrieved February 17, 2026, from [Link]
A Comparative Guide to Purity Validation of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol via LC-MS
This guide provides an in-depth comparison of liquid chromatography-mass spectrometry (LC-MS) methodologies for the purity validation of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol, a key intermediate in pharmaceutical syn...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparison of liquid chromatography-mass spectrometry (LC-MS) methodologies for the purity validation of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol, a key intermediate in pharmaceutical synthesis. We will explore the inherent analytical challenges posed by this polar molecule and compare two primary chromatographic strategies: enhanced Reversed-Phase (RP) and Hydrophilic Interaction Liquid Chromatography (HILIC). The objective is to equip researchers, scientists, and drug development professionals with the technical rationale and practical protocols to select and implement a robust, self-validating purity assessment method.
Introduction: The Analytical Challenge
2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol is a substituted pyrazole derivative.[1] Its structure, featuring a pyrazole ring with a free N-H group and a primary alcohol, imparts significant polarity. This characteristic is a double-edged sword: while beneficial for solubility in certain biological contexts, it presents a considerable challenge for traditional analytical techniques.
The primary goal of purity validation is to ensure the identity of the main compound and to detect, identify, and quantify any impurities, including starting materials, byproducts, and degradation products.[2] For polar molecules like our target analyte, standard reversed-phase high-performance liquid chromatography (RP-HPLC) often fails to provide adequate retention, leading to elution near or within the solvent front.[3][4] This co-elution with other polar species compromises peak shape, resolution, and overall method sensitivity. Consequently, a successful LC-MS method must be specifically tailored to retain and resolve such hydrophilic compounds.[4][5]
Understanding Potential Impurities in Pyrazole Synthesis
A robust purity method is built upon an understanding of potential process-related impurities. The synthesis of pyrazoles, often achieved through methods like the Knorr synthesis (condensation of a 1,3-dicarbonyl compound with hydrazine), can introduce several typical byproducts.[6][7] For 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol, key impurities to monitor could include:
Regioisomers: If an unsymmetrical precursor is used, an isomeric pyrazole product can form, which may be difficult to separate.[6]
Unreacted Starting Materials: Residual hydrazine and dicarbonyl precursors.
Incomplete Cyclization Products: The presence of pyrazoline intermediates can indicate an incomplete reaction or aromatization step.[6]
Side-Reaction Products: Side reactions involving the hydrazine starting material can produce various colored impurities.[6]
Oxidation Products: The primary alcohol could be oxidized to the corresponding aldehyde or carboxylic acid.
An effective LC-MS method must be able to specifically separate the main analyte from these potential impurities.[2]
Comparative Chromatographic Strategies
We will compare two distinct LC-MS approaches designed to handle polar analytes. The choice between them depends on the specific analytical goals, available instrumentation, and the complexity of the sample matrix.
Standard reversed-phase chromatography struggles with polar compounds due to insufficient interaction with the nonpolar stationary phase. One strategy to overcome this is to introduce an ion-pairing reagent into the mobile phase.
Mechanism of Action: An ion-pairing reagent, typically a long-chain acid like perfluorooctanoic acid (PFOA), possesses both a charged head group and a hydrophobic tail.[8] The hydrophobic tail adsorbs onto the C18 stationary phase, creating a pseudo-ion-exchange surface. The polar, ionizable analyte (the pyrazole nitrogen can be protonated) then interacts with the charged head of the ion-pair reagent, increasing its retention time.[8][9][10]
Advantages:
Utilizes widely available and familiar RP columns (e.g., C18).
Can significantly improve retention and peak shape for polar bases.[8]
Disadvantages:
Ion-pairing reagents are often non-volatile and can cause significant ion suppression in the mass spectrometer, reducing sensitivity.[11]
These reagents can be difficult to flush from the LC system and can contaminate the instrument for future analyses.
Method development can be complex, requiring optimization of ion-pair concentration and pH.[10]
HILIC is a powerful alternative specifically designed for the separation of highly polar compounds.[3][12][13][14] It bridges the gap between normal-phase and reversed-phase chromatography.
Mechanism of Action: HILIC employs a polar stationary phase (e.g., amide, diol, or bare silica) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[14][15] This creates a water-enriched layer on the surface of the stationary phase. Polar analytes partition from the organic-rich mobile phase into this aqueous layer and are retained. Elution is achieved by increasing the concentration of the aqueous component in the mobile phase.[13][16]
Advantages:
Excellent retention and selectivity for very polar compounds.[14][15]
The high organic content of the mobile phase promotes efficient desolvation in the MS source, often leading to enhanced ESI signal and greater sensitivity.
Fully compatible with MS-friendly volatile buffers like ammonium formate or acetate.[16]
Disadvantages:
Requires careful method development, as equilibration times can be longer than in RP.[15]
Sample and additive solubility can be a challenge in the highly organic mobile phases.[15]
The retention mechanism is complex, involving partitioning, hydrogen bonding, and dipole-dipole interactions.[13]
Experimental Design and Protocols
The following protocols are designed as starting points for method development and validation. All methods should be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[2][17]
Sample Preparation
Prepare a stock solution of 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol at 1.0 mg/mL in methanol.
Prepare a working solution for analysis by diluting the stock solution to 10 µg/mL using a solvent composition that matches the initial mobile phase conditions of the chosen method to ensure good peak shape. For HILIC, this is typically 90:10 acetonitrile:water.
Workflow for Purity Validation
Caption: Overall workflow for LC-MS purity validation.
Protocol 1: Ion-Pair Reversed-Phase LC-MS
LC System: Agilent 1290 series HPLC or equivalent.
Column: Waters XBridge C18, 2.1 x 100 mm, 3.5 µm.
Mobile Phase A: 0.1% Formic Acid and 5 mM Perfluorooctanoic Acid (PFOA) in Water.
Acquisition Mode: Full Scan (m/z 50-500) and targeted MS/MS on the protonated molecule [M+H]⁺.
Protocol 2: HILIC-MS
LC System: Agilent 1290 series HPLC or equivalent.
Column: Waters ACQUITY UPLC BEH Amide, 2.1 x 100 mm, 1.7 µm.[16]
Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in 95:5 Acetonitrile:Water.
Mobile Phase B: 10 mM Ammonium Acetate + 0.1% Formic Acid in 50:50 Acetonitrile:Water.
Gradient:
0-1 min: 1% B
1-10 min: 1% to 50% B
10-12 min: 50% B
12-12.1 min: 50% to 1% B
12.1-20 min: 1% B (Equilibration)
Flow Rate: 0.4 mL/min.
Column Temperature: 35 °C.
Injection Volume: 2 µL.
MS System and Parameters: Same as Protocol 1.
Data Interpretation and Method Validation
Mass Spectral Analysis
The expected protonated molecule for 2-(5-isopropyl-1H-pyrazol-4-yl)ethan-1-ol is [M+H]⁺ at m/z 155.12. Mass spectral fragmentation of pyrazoles typically involves two key processes: the expulsion of HCN and the loss of N₂ from the [M-H]⁺ ion.[18] Targeted MS/MS experiments on the parent ion can help confirm the structure of the main peak and elucidate the structures of unknown impurities.
Method Validation (per ICH Q2(R1))
To ensure the trustworthiness of the purity results, the chosen analytical procedure must be validated.[2][19]
Specificity: The method's ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities and degradants.[17] This is demonstrated by achieving baseline separation of all known impurities from the main peak.
Linearity: A linear relationship should be established between the concentration of the analyte and the detector response over a specified range (e.g., 50-150% of the target concentration). The correlation coefficient (r²) should typically be ≥ 0.998.[20][21]
Accuracy: The closeness of the test results to the true value. This is assessed by spike recovery experiments at multiple concentration levels, with recovery typically expected to be within 95-105%.[21]
Precision: The degree of scatter between a series of measurements. It is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day). The relative standard deviation (RSD) should generally be less than 2%.[17]
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[20] This is crucial for quantifying trace-level impurities.
Performance Comparison: IP-RP-LC vs. HILIC
The decision between these two methods involves a trade-off between familiarity/convenience and performance for this specific application.
Elemental Analysis Standards for Isopropyl Pyrazole Intermediates: A Comparative Guide
Topic: Elemental Analysis Standards for Isopropyl Pyrazole Intermediates Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary In the synthesis of kina...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Elemental Analysis Standards for Isopropyl Pyrazole Intermediates
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary
In the synthesis of kinase inhibitors and agrochemicals, isopropyl pyrazole intermediates (e.g., 3-isopropyl-1H-pyrazole) represent a unique analytical challenge. Their high nitrogen content (>20%), potential volatility, and hygroscopic nature often lead to combustion failures or "out-of-spec" results in standard CHNS elemental analysis.
This guide moves beyond generic protocols to provide a field-proven system for validating these specific heterocycles. We compare calibration standards, outline a self-validating experimental workflow, and evaluate orthogonal methods like qNMR to ensure your data meets the rigorous ±0.4% purity threshold required by top-tier journals (ACS, RSC).
Part 1: The Technical Challenge
Isopropyl pyrazoles present a "perfect storm" of analytical difficulties that generic combustion protocols often miss:
Refractory Nitrogen: The N-N bond in the pyrazole ring is thermodynamically stable. Incomplete combustion often yields low Nitrogen values, as the ring fragments into stable nitriles rather than fully oxidizing to
(which is subsequently reduced to ).
Volatility of the Isopropyl Group: Low molecular weight isopropyl pyrazoles (e.g., 1-isopropyl-4-iodopyrazole) are often volatile liquids or low-melting solids. Standard "open tin capsule" weighing results in mass loss before the sample even enters the furnace, causing artificially low Carbon/Hydrogen values.
Matrix Effects: The isopropyl moiety adds lipophilicity, while the pyrazole ring is polar. This duality can lead to static issues during weighing and erratic combustion if the oxygen dosing is not optimized.
Part 2: Comparative Analysis of Calibration Standards
Selecting the right Certified Reference Material (CRM) is the single most critical variable. The "Matrix Match" principle dictates that your standard should mimic the analyte's %C, %N, and combustion behavior.
Table 1: Performance Comparison of Common Microanalytical Standards
Standard
Formula
% Nitrogen (Theoretical)
Suitability for Pyrazoles
Expert Verdict
Acetanilide
10.36%
Low. Nitrogen content is too low compared to pyrazoles (~25%). Good for general organics but risks extrapolation errors.
🔴 Avoid for high-N rings
Sulfanilamide
16.27%
High. Contains Sulfur (common in pyrazole sulfonamides) and higher N content. Excellent combustion characteristics.
🟢 Recommended
Imidazole
41.15%
Moderate. Excellent N-match but highly hygroscopic. Difficult to handle without a glovebox, leading to weighing errors.
🟡 Use only if fresh
BBOT
6.51%
Very Low. High Carbon/Low Nitrogen ratio makes it poor for validating N-rich heterocycles.
🔴 Not Recommended
Why Sulfanilamide?
While Imidazole theoretically matches the pyrazole ring best, its hygroscopicity introduces a "wetting error" that outweighs the benefit of the N-match. Sulfanilamide offers the best balance: it is stable, non-hygroscopic, and provides a multi-point validation (C, H, N, and S) often required for advanced pyrazole intermediates (e.g., sulfonylurea derivatives).
Part 3: Self-Validating Experimental Protocol
To achieve the ±0.4% standard, you must control for volatility and combustion efficiency. This protocol uses a "Cold-Sealing" technique for liquids and an Oxygen Boost for the ring system.
Phase 1: Sample Preparation (The Critical Variable)
For Solids: Dry sample at 40°C under vacuum (5 mbar) for 4 hours to remove surface moisture.
For Liquids (Isopropyl derivatives): Do not use standard crimping.
Tare a smooth-wall tin capsule (
, light gauge).
Add 2.0–2.5 mg of sample via a gas-tight syringe.
Cold Weld: Use a capsule sealing press (e.g., PerkinElmer or Exeter) to cold-weld the tin. This creates a hermetic seal, preventing volatilization of the isopropyl group.
Verification: Re-weigh the sealed capsule after 60 seconds. If mass decreases by >0.002 mg, the seal is defective. Discard.
Figure 2: Troubleshooting logic for common pyrazole analysis failures.
Part 5: Orthogonal Alternatives (qNMR)
While Elemental Analysis (EA) is the gold standard for composition, Quantitative NMR (qNMR) is a superior alternative for purity when sample quantity is limited (<5 mg) or when the compound is explosively unstable.
When to switch to qNMR: If you have <2 mg of sample or if the pyrazole ring is heavily substituted with halogens (F, Cl) which can poison EA catalysts.
Comparison:
EA: Confirms empirical formula (
). Best for bulk purity confirmation.
qNMR: Confirms molar purity against an internal standard (e.g., Maleic Acid). Best for identifying specific impurities (solvents, side-products).
Recommendation: For a publication-grade package, provide both EA (for composition) and qNMR (for specific purity), especially if the EA result is borderline (e.g., 0.38% deviation).
References
American Chemical Society (ACS). ACS Guide to Scholarly Communication: Characterization of Organic Compounds. (Specifies the ±0.4% criterion).
[Link]
Royal Society of Chemistry (RSC). CHNS Elemental Analysers: Technical Brief on Combustion Methods.
[Link]
National Institutes of Health (NIH) / PMC. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.
[Link]
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